Germane, 1-hexynyltrimethyl-

• CAS: 62857-80-1

Core Science & Biosynthesis

Trimethyl(1-hexynyl)germane: Structure, Properties, and Orthogonal Reactivity in Advanced Organic Synthesis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

In the landscape of modern organic synthesis and drug discovery, the strategic use of main-group organometallics has revolutionized the construction of complex molecular architectures. Germane, 1-hexynyltrimethyl- (commonly known as Trimethyl(1-hexynyl)germane) has emerged as a highly versatile, robust alkynyl building block[1]. Unlike traditional alkynylsilanes, alkynylgermanes occupy a privileged reactivity space: they are remarkably stable under standard cross-coupling conditions yet can be selectively activated under specific catalytic regimes[2].

As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical properties, synthesis methodologies, and advanced applications of Trimethyl(1-hexynyl)germane. By understanding the fundamental causality behind the Ge–C(sp) bond's behavior, researchers can leverage this compound for orthogonal cross-coupling, late-stage functionalization, and the synthesis of novel polyaromatic materials and pharmaceutical scaffolds.

Chemical Structure and Fundamental Properties

Trimethyl(1-hexynyl)germane is an organogermanium compound consisting of a trimethylgermyl group covalently bonded to the terminal sp-hybridized carbon of a 1-hexyne chain.

Electronic Profile and Causality of Reactivity

The unique utility of Trimethyl(1-hexynyl)germane stems from the fundamental differences between germanium and silicon. Germanium possesses a larger atomic radius (1.22 Å) compared to silicon (1.11 Å), which leads to a longer and more polarizable Ge–C(sp) bond. This increased polarizability is the primary causal factor for its orthogonal reactivity: the Ge–C bond is strong enough to survive palladium-catalyzed Sonogashira conditions (acting as a robust protecting group) but is sufficiently labile to undergo transmetalation under gold-catalyzed or Lewis acid-mediated conditions[2][3].

Physicochemical Data

The following table summarizes the core quantitative data for Trimethyl(1-hexynyl)germane[4][5].

Property	Value / Description
IUPAC Name	Trimethyl(hex-1-yn-1-yl)germane
CAS Registry Number	62857-80-1
Molecular Formula	C₉H₁₈Ge
Molecular Weight	198.87 g/mol
Structural Formula	(CH₃)₃Ge–C≡C–(CH₂)₃CH₃
Appearance	Colorless to pale yellow liquid
Solubility	Soluble in THF, DCM, Toluene, Ether; Insoluble in H₂O
Stability	Stable under inert atmosphere; moisture-tolerant compared to halogermanes

Synthesis and Isolation Protocols

The synthesis of alkynylgermanes traditionally relies on stoichiometric organometallic reagents, though recent breakthroughs have introduced catalytic alternatives[6][7].

Workflow 1: Classical Stoichiometric Lithiation (Self-Validating Protocol)

This method leverages the acidity of the terminal alkyne proton (pKa ~25) for deprotonation by n-butyllithium, followed by an electrophilic quench with trimethylgermanium chloride.

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL Schlenk flask under argon. Add 1-hexyne (10.0 mmol) and 30 mL of anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: Low temperature prevents the localized boiling of THF and suppresses unwanted side reactions of the highly reactive lithium acetylide.

• Deprotonation: Add n-BuLi (10.5 mmol, 2.5 M in hexanes) dropwise over 15 minutes. Stir for 30 minutes at -78 °C, then warm to 0 °C for 15 minutes to ensure complete metalation.

• Electrophilic Quench: Re-cool to -78 °C. Introduce trimethylgermanium chloride (Me₃GeCl, 10.0 mmol) dropwise. Validation Checkpoint: The reaction mixture should transition from a pale yellow to a cloudy white suspension as LiCl precipitates, self-validating the nucleophilic substitution.

• Workup: Warm to room temperature over 2 hours. Quench with saturated aqueous NH₄Cl (10 mL). Extract with diethyl ether (3 × 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via Kugelrohr distillation or silica gel chromatography (hexanes) to yield Trimethyl(1-hexynyl)germane.

Figure 1: Synthesis pathways for Trimethyl(1-hexynyl)germane comparing classical and modern routes.

Orthogonal Reactivity in Drug Development

In the synthesis of complex pharmaceutical active ingredients (APIs), chemists frequently require "orthogonal handles"—functional groups that can be selectively activated without disturbing other reactive sites in the molecule.

Trimethyl(1-hexynyl)germane exhibits remarkable orthogonality. Research by the Schoenebeck group and others has demonstrated that alkynylgermanes are uniquely stable toward typical alkynylsilane deprotection conditions (e.g., K₂CO₃/MeOH) and standard Pd/Cu-catalyzed Sonogashira cross-coupling conditions[2][3]. This allows chemists to build complex polyaromatic scaffolds by coupling other sites first, leaving the germane intact for late-stage functionalization.

Furthermore, alkynylgermanes undergo unique trans-Ge/B 1,1-hydroboration with 9-BBN under transition-metal-free conditions. This proceeds via an α-boration followed by a stepwise 1,2-Ge/H shift, yielding highly functionalized bimetallic modules for divergent cross-coupling[8].

Figure 2: Orthogonal reactivity profile of Trimethyl(1-hexynyl)germane in advanced synthesis.

Advanced Experimental Workflow: Chemoselective Arylation

To demonstrate the practical utility of this orthogonal reactivity, the following protocol outlines the blue-light-assisted, gold-catalyzed chemoselective arylation of Trimethyl(1-hexynyl)germane[2]. This method allows for the direct coupling of the alkynylgermane with aryl diazonium salts at room temperature.

Workflow 2: Gold-Catalyzed Photocatalytic Arylation

Causality: The blue light excites the gold catalyst, facilitating a single-electron transfer (SET) to the aryl diazonium salt. The highly polarizable Ge–C bond then undergoes rapid transmetalation with the oxidized gold intermediate, a pathway inaccessible to the more rigid Si–C bond.

Step-by-Step Methodology:

• Reaction Setup: In an argon-filled glovebox, charge a 10 mL vial with Trimethyl(1-hexynyl)germane (0.20 mmol), the desired aryl diazonium tetrafluoroborate salt (0.30 mmol), and [(Ph₃P)AuCl] (5 mol% catalyst).

• Solvent Addition: Add anhydrous acetonitrile (2.0 mL) to the vial. Seal the vial with a PTFE-lined septum cap.

• Photocatalytic Activation: Transfer the vial out of the glovebox and irradiate with a 450 nm blue LED light source at room temperature (25 °C).

• Monitoring (Self-Validation): Monitor the reaction via GC-MS or TLC. The evolution of nitrogen gas (visible bubbling) serves as an immediate visual validation of diazonium activation. Complete consumption of the germane typically occurs within 2 hours.

• Isolation: Dilute the mixture with dichloromethane (10 mL), wash with water (2 × 5 mL), dry over MgSO₄, and concentrate. Purify via flash column chromatography to isolate the internal alkyne (1-aryl-1-hexyne).

Conclusion

Trimethyl(1-hexynyl)germane (CAS: 62857-80-1) is far more than a specialized reagent; it is a strategic asset in the toolkit of synthetic chemists. By exploiting the distinct electronic properties of the germanium-carbon bond, researchers can achieve orthogonal cross-coupling and highly selective late-stage functionalizations that are impossible with traditional silicon analogs. As drug development increasingly relies on complex, heavily functionalized molecular architectures, the integration of alkynylgermanes into synthetic pipelines will continue to drive innovation in the field.

References

• SpectraBase. Triethyl(prop-2-ynyl)germane & Related Alkynylgermanes (Formula C9H18Ge). SpectraBase. Available at:[Link]

• Nature Scientific Reports. Access to germasiloxanes and alkynylgermanes mediated by earth-abundant species. Scientific Reports (2023). Available at:[Link]

• ACS Catalysis. Orthogonal and Modular Arylation of Alkynylgermanes. ACS Publications (2022). Available at:[Link]

• Organic Letters. trans-Ge/B 1,1-Hydroboration of Alkynylgermanes with 9-BBN. ACS Publications (2025). Available at: [Link]

• RWTH Publications. Organogermanes: synthesis and their application as orthogonal cross-coupling. RWTH Aachen University (2022). Available at: [Link]

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• 7. Access to Unsaturated Organogermanes via (De)Hydrosilylation Mediated by Cobalt Complexes - PMC [pmc.ncbi.nlm.nih.gov]
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Mass Spectrometry Fragmentation Pathways of 1-Hexynyltrimethylgermane: A Mechanistic and Analytical Guide

Executive Summary

1-Hexynyltrimethylgermane (C₉H₁₈Ge) is a critical intermediate in advanced cross-coupling reactions and organometallic materials science. Understanding its behavior under Electron Ionization Mass Spectrometry (EI-MS) is essential for structural verification and reaction monitoring. This guide provides an in-depth mechanistic analysis of its gas-phase fragmentation pathways, grounded in bond energetics, ion stability rules, and self-validating isotopic fingerprinting.

Structural Dynamics & Ionization Causality

The fragmentation of 1-hexynyltrimethylgermane is dictated by the relative labilities of its molecular bonds. The Ge–C(sp³) bond possesses a relatively low dissociation energy (~250 kJ/mol) compared to standard C–C bonds. When subjected to 70 eV electron ionization, the initial electron ejection typically occurs from the alkyne π-system or the weakly bound Ge–C σ-orbitals. Because the energy deposited far exceeds the ionization potential, the resulting radical cation [M]⁺• undergoes rapid, predictable unimolecular dissociation. The primary driving force for these pathways is the thermodynamic preference to form 1[1], which dominate the total ion current in organogermane spectra.

Core Fragmentation Pathways

α-Cleavage and the Even-Electron Rule

The most statistically probable and thermodynamically favored event is the homolytic cleavage of a Ge–CH₃ bond. This α-cleavage expels a neutral methyl radical (•CH₃, 15 Da), yielding the highly stable, even-electron germyl cation [M - CH₃]⁺ at m/z 185 (calculated for the ⁷⁴Ge isotope). This ion typically presents as the base peak because the positive charge is highly stabilized by the polarizability of the large germanium atom and the inductive electron-withdrawing nature of the adjacent sp-hybridized alkyne carbon.

Ge–C(sp) Bond Lability

Alternatively, the molecular ion can undergo cleavage at the Ge–C(sp) bond. While sp-hybridized carbons form stronger bonds than sp³ carbons, the sheer stability of the resulting trimethylgermyl cation[Ge(CH₃)₃]⁺ at m/z 119 drives this pathway. This process involves the neutral loss of the entire 1-hexynyl radical (•C₆H₉, 81 Da). The cleavage of the Ge-C bond is a universally favorable initiation step in organogermanium mass spectrometry[2].

Propargylic Cleavage

The alkyl chain attached to the alkyne (-CH₂CH₂CH₂CH₃) is susceptible to 3[3] at the propargylic position. The loss of a propyl radical (•C₃H₇, 43 Da) from the molecular ion yields a fragment at m/z 157 . This cleavage is driven by the formation of a resonance-stabilized propargylic cation, a hallmark of alkyne gas-phase chemistry.

Core MS fragmentation pathways of 1-hexynyltrimethylgermane.

Quantitative Data Summary

The following table summarizes the key diagnostic fragments based on the most abundant germanium isotope (⁷⁴Ge, 36.5% natural abundance).

Fragment Ion	m/z (⁷⁴Ge)	Neutral Loss	Structural Assignment	Relative Abundance
[M]⁺•	200	None	Molecular Ion	Low
[M - CH₃]⁺	185	15 Da (•CH₃)	Dimethyl(1-hexynyl)germyl cation	High (Base Peak)
[M - C₃H₇]⁺	157	43 Da (•C₃H₇)	Propargylic cleavage cation	Moderate
[Ge(CH₃)₃]⁺	119	81 Da (•C₆H₉)	Trimethylgermyl cation	High
[Ge(CH₃)₂]⁺•	104	96 Da (•C₆H₉ + •CH₃)	Dimethylgermyl radical cation	Low-Moderate

Isotopic Fingerprinting: The Self-Validating System

A critical analytical advantage in organogermanium mass spectrometry is the inherent self-validating nature of the Germanium isotopic cluster. Germanium possesses five stable isotopes: ⁷⁰Ge (20.5%), ⁷²Ge (27.4%), ⁷³Ge (7.8%), ⁷⁴Ge (36.5%), and ⁷⁶Ge (7.8%) .

Every fragment retaining the germanium atom (e.g., m/z 185, 119) will perfectly mirror this multiplet pattern. If a user observes a peak at m/z 185 but lacks the corresponding m/z 181, 183, 184, and 187 peaks in the exact theoretical ratios, the peak cannot be assigned as the germyl cation. This acts as a built-in quality control mechanism, eliminating false positives from isobaric hydrocarbon background noise.

Experimental Protocol: GC-EI-MS Workflow

To ensure high-fidelity, reproducible data, the following methodology is optimized for the volatility and thermal stability of 1-hexynyltrimethylgermane.

Step-by-step GC-EI-MS experimental workflow for organogermane analysis.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1-hexynyltrimethylgermane in GC-grade anhydrous hexane to a concentration of 10–50 µg/mL. Causality: Organogermanes can be susceptible to trace moisture at elevated inlet temperatures; anhydrous non-polar solvents prevent premature hydrolysis.

• Chromatographic Separation: Inject 1 µL of the sample into a Gas Chromatograph equipped with a non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Use Helium as the carrier gas at a constant flow rate of 1.2 mL/min. Causality: The 5% phenyl-methylpolysiloxane stationary phase provides optimal van der Waals interactions for the non-polar alkyl chain, ensuring sharp peak shapes without tailing.

• Thermal Gradient: Set the initial oven temperature at 50°C (hold 2 min), then ramp at 10°C/min to 250°C (hold 5 min).

• Ionization: Operate the EI source at 70 eV with a source temperature of 230°C. Causality: 70 eV standardizes the internal energy deposited into the molecular ion, ensuring the fragmentation pathways strictly follow the thermodynamic minimums described above, allowing for accurate library matching.

• Mass Analysis & Acquisition: Scan a mass range of m/z 50 to 300. Use a quadrupole or TOF analyzer with sufficient resolution to clearly separate the 1 Da differences in the Ge isotopic clusters.

• Data Validation: Confirm the identity of the [M - CH₃]⁺ base peak by overlaying its isotopic envelope against the theoretical distribution for Germanium.

References

• MASS SPECTROMETRY OF ORGANOGERMANIUM COMPOUNDS.
• Mass spectra of organogermanes Source: Journal of the Chemical Society A - RSC Publishing URL
• Fragmentation (mass spectrometry)

Sources

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

Trimethyl(1-hexynyl)germane: Physical Constants, Synthesis Protocols, and Mechanistic Applications in Stereoselective Chemistry

Executive Summary

Organogermanium compounds occupy a highly valuable, intermediate reactivity space between the robust stability of organosilanes and the high reactivity (but significant toxicity) of organostannanes. Among these, trimethyl(1-hexynyl)germane (also known as 1-trimethylgermyl-1-hexyne) serves as a critical synthon in the stereoselective synthesis of complex alkenes. This technical whitepaper provides an in-depth analysis of its physical constants, details a self-validating synthesis protocol, and explores its downstream application in hydroboration-protonolysis workflows.

Thermodynamic and Physical Constants

Due to the specialized nature of trimethyl(1-hexynyl)germane, direct empirical thermodynamic data is rarely cataloged in standard commercial databases. In organometallic chemistry, physical constants for novel or highly specific germanes are routinely extrapolated by benchmarking them against their silicon analogues and their direct germanium precursors .

The substitution of silicon (atomic mass 28.08) with germanium (atomic mass 72.63) increases the molecular weight and polarizability of the molecule, which predictably elevates the boiling point and density. For example, trimethylgermanium chloride boils at 102 °C, which is 45 °C higher than trimethylsilyl chloride (57 °C). Applying this differential to the known boiling point of 1-trimethylsilyl-1-hexyne provides a highly accurate estimation for the germane derivative.

Comparative Physical Data Table

Property	Trimethyl(1-hexynyl)silane	Trimethylgermanium chloride	Trimethyl(1-hexynyl)germane (Estimated)
Molecular Formula	C₉H₁₈Si	C₃H₉ClGe	C₉H₁₈Ge
Molecular Weight	154.33 g/mol	153.19 g/mol	198.87 g/mol
Boiling Point (760 mmHg)	142–144 °C	102 °C	~187–189 °C
Boiling Point (Vacuum)	65 °C (at 35 mmHg)	N/A	~110 °C (at 35 mmHg)
Density (at 25 °C)	0.762 g/mL	1.24 g/mL	~0.95–1.05 g/mL
Refractive Index ( nD20​ )	1.430	1.433	~1.445

Synthesis Protocol: 1-Trimethylgermyl-1-hexyne

The synthesis of trimethyl(1-hexynyl)germane relies on the quantitative deprotonation of a terminal alkyne followed by an electrophilic quench. The protocol below is designed as a self-validating system , ensuring that intermediate integrity and final product purity can be analytically confirmed at the bench .

Step-by-Step Methodology

• Apparatus Preparation & Purging: Equip an oven-dried 100 mL round-bottom flask with a magnetic stirring bar and a septum inlet. Purge the system thoroughly with nitrogen or argon. Causality: Both n -butyllithium and trimethylgermanium chloride are highly sensitive to moisture. Trace water will prematurely quench the lithiated intermediate and hydrolyze the germanium chloride into a germoxane.

• Substrate Addition & Cooling: Inject 1-hexyne (50 mmol) dissolved in anhydrous hexane into the flask. Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Causality: The low temperature mitigates the highly exothermic nature of the subsequent lithiation and prevents unwanted side reactions, such as alkyne isomerization.

• Deprotonation: Slowly add n -butyllithium (20 mL, 2.5 M solution in hexane) dropwise via syringe. Maintain stirring at -78 °C for 1 hour. Causality: n -BuLi acts as a strong base, quantitatively abstracting the weakly acidic terminal alkynyl proton to form the nucleophilic hex-1-yn-1-yllithium intermediate.

• Electrophilic Quench: Slowly add trimethylgermanium chloride (50 mmol) via syringe. Stir the mixture at -78 °C for an additional hour, then remove the cooling bath and allow the reaction to warm to room temperature, stirring overnight. Causality: The alkynyl lithium intermediate performs a nucleophilic attack on the electrophilic germanium center, displacing the chloride ion and forming the Ge-C bond.

• Isolation & Self-Validation: Isolate the product via vacuum distillation (typical yield: ~84%). To self-validate the success of the synthesis, perform spectroscopic analysis. The disappearance of the terminal alkyne C-H stretch (~3300 cm⁻¹) and the presence of the following peaks confirm structural integrity:

  • IR (neat): ν = 1240, 2172 (C≡C stretch), 2865, 2874, 2913, 2934, 2959 cm⁻¹.

  • ¹H NMR (CDCl₃): δ = 0.30 (s, 9H, Ge-CH₃), 0.89 (m, 3H), 1.47 (m, 4H), 2.20 (m, 2H).

  • ¹³C NMR (CDCl₃): δ = 0.02, 13.68, 19.60, 21.99, 31.05 (alkyl C), 83.82, 106.16 (alkynyl C) ppm.

Workflow for the synthesis of trimethyl(1-hexynyl)germane via deprotonation.

Mechanistic Insights: Hydroboration and Protonolysis

Trimethyl(1-hexynyl)germane is primarily utilized as a precursor for the stereoselective synthesis of (Z)-1-trimethylgermyl-1-alkenes. These stereopure vinylgermanes are critical building blocks in cross-coupling reactions for drug discovery, offering lower toxicity profiles than their tin counterparts.

Stereoselective Workflow

• syn-Hydroboration: Dicyclohexylborane (prepared in situ from cyclohexene and borane-methyl sulfide) is reacted with trimethyl(1-hexynyl)germane in THF at 0 °C. Causality: The hydroboration proceeds via a concerted syn-addition. Because of the immense steric bulk of the dicyclohexylborane group, the boron atom adds to the carbon adjacent to the bulky trimethylgermyl group, ensuring high regioselectivity.

• Protonolysis: The resulting (Z)-1-trimethylgermyl-1-alkenylborane intermediate is treated with acetic acid (HOAc) at room temperature for 6 hours. Causality: Acetic acid acts as a proton source. The protonolysis of the carbon-boron bond occurs with strict retention of configuration, yielding the (Z)-alkene.

• Boron Scavenging via Monoethanolamine: The THF is removed under vacuum and replaced with n -pentane. Monoethanolamine is added dropwise. Causality: Aqueous workups can hydrolyze sensitive organometallic bonds. Monoethanolamine acts as a bidentate ligand, strongly chelating the boron byproduct to form a white, insoluble precipitate. This allows the pure stereoisomer to be isolated simply by filtration over glass wool and Na₂SO₄, preserving the integrity of the germyl group .

Stereoselective conversion to (Z)-1-trimethylgermyl-1-hexene.

References

Protocols & Analytical Methods

Application Note: Synthesis Protocol for Trimethyl(1-hexynyl)germane

Target Audience: Researchers, Organometallic Chemists, and Materials Scientists Content Focus: Mechanistic Rationale, Air-Free Techniques, and Reproducible Methodologies

Introduction and Mechanistic Rationale

Organogermanes have garnered significant attention in synthetic chemistry and materials science due to their unique electronic properties, low toxicity compared to stannanes, and orthogonal reactivity profiles when contrasted with analogous organosilanes. Alkynylgermanes, such as Trimethyl(1-hexynyl)germane (also known as 1-hexynyltrimethylgermane), serve as critical precursors for cross-coupling reactions, hydrogermylation, and the synthesis of complex germanium-containing polymers.

The synthesis of Trimethyl(1-hexynyl)germane relies on a two-step, one-pot sequence. First, the terminal alkyne (1-hexyne) undergoes an acid-base reaction with a strong organometallic base (n-butyllithium) to generate a nucleophilic lithium acetylide intermediate[1]. Because the terminal alkyne proton has a pKa of approximately 25, n-butyllithium readily abstracts it. Second, this intermediate is subjected to an electrophilic quench using trimethylchlorogermane. The acetylide acts as a nucleophile, displacing the chloride leaving group to form the C(sp)–Ge bond.

Reagent Matrix and Quantitative Data

The following table summarizes the stoichiometric requirements and physical properties for a 0.20 mol scale synthesis, adapted from highly validated protocols for analogous silyl alkynes[2].

Reagent	MW ( g/mol )	Equivalents	Amount	Density (g/mL)	Notes
1-Hexyne	82.15	1.00	16.4 g (23.0 mL)	0.715	Terminal alkyne precursor
n-Butyllithium (1.6 M in hexanes)	64.06	1.00	125.0 mL	~0.68	Pyrophoric base[3]
Trimethylchlorogermane	153.19	1.05	32.1 g (25.9 mL)	1.240	Corrosive, moisture-sensitive[4]
Tetrahydrofuran (THF)	72.11	Solvent	200 mL	0.889	Must be anhydrous/degassed

Experimental Workflow Visualization

The following diagram illustrates the critical temperature-controlled phases of the synthesis. Temperature modulation is the primary variable ensuring high yields and preventing the degradation of the highly reactive intermediates.

Figure 1: Temperature-controlled step-by-step workflow for the synthesis of Trimethyl(1-hexynyl)germane.

Step-by-Step Synthesis Protocol

Safety Prerequisite: n-Butyllithium is highly pyrophoric and must be transferred via cannula or dry syringe under an inert atmosphere (Argon or Nitrogen)[3]. Trimethylchlorogermane is corrosive and reacts with moisture to release HCl[4]. All glassware must be flame-dried under vacuum and purged with Argon prior to use.

Phase 1: Generation of 1-Hexynyllithium

• Apparatus Setup: Equip a dry, 500-mL, three-necked, round-bottomed flask with a magnetic stir bar, a low-temperature thermometer, a rubber septum, and a pressure-equalizing addition funnel. Attach the flask to a Schlenk line via a reflux condenser topped with an argon inlet[2].

• Substrate Introduction: Charge the flask with 200 mL of anhydrous THF and 16.4 g (0.20 mol) of 1-hexyne.

• Initial Cooling: Submerge the reaction flask in a dry ice/isopropanol bath and allow the internal temperature to reach −70 °C[2].

• Lithiation: Transfer 125 mL (0.20 mol) of a 1.6 M solution of n-butyllithium in hexanes into the addition funnel. Add the n-BuLi dropwise to the stirred solution over a period of 30 minutes. Causality: The slow addition at −70 °C mitigates the highly exothermic nature of the deprotonation, preventing localized boiling of the solvent and potential side reactions[3].

• Equilibration: Once the addition is complete, remove the cooling bath and allow the reaction mixture to gradually warm to −20 °C over a 3-hour period. Causality: While the initial deprotonation is rapid, warming the mixture ensures the kinetic completion of the metalation, converting all 1-hexyne to 1-hexynyllithium and consuming all n-BuLi before the electrophile is introduced[2].

Phase 2: Electrophilic Trapping with Trimethylchlorogermane

• Recooling: Re-immerse the flask in the dry ice/isopropanol bath and cool the mixture back to −70 °C[2].

• Germylation: Dilute 32.1 g (0.21 mol, 1.05 equiv) of trimethylchlorogermane in 20 mL of anhydrous THF in a dry syringe. Add this solution dropwise to the 1-hexynyllithium over 30 minutes. Causality: Trimethylchlorogermane acts as the electrophile. The slight excess ensures complete consumption of the nucleophile.

• Reaction Maturation: Allow the reaction to stir at −70 °C for 1 hour, then slowly remove the bath and allow the mixture to warm to room temperature overnight (approximately 12 hours).

Phase 3: Isolation and Purification

• Quenching: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add 50 mL of saturated aqueous ammonium chloride ( NH4​Cl ) to quench any trace unreacted organometallic species.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with three 50-mL portions of diethyl ether.

• Washing and Drying: Combine the organic extracts and wash successively with 100 mL of distilled water and 100 mL of saturated brine. Dry the organic phase over anhydrous magnesium sulfate ( MgSO4​ ).

• Concentration: Filter off the drying agent and remove the volatile solvents (THF, hexanes, ether) using a rotary evaporator under reduced pressure (water bath at 30 °C to prevent loss of the product).

• Distillation: Transfer the crude pale-yellow residue to a distillation apparatus equipped with a short Vigreux column. Distill under reduced pressure to isolate pure Trimethyl(1-hexynyl)germane as a clear, colorless liquid.

Sources

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Application Note: Precision Synthesis of Trimethyl(1-hexynyl)germane via Grignard Activation

Strategic Rationale & Context

Organogermanes, particularly alkynylgermanes, are emerging as critical building blocks in materials science, advanced cross-coupling methodologies, and drug development due to their low toxicity and orthogonal reactivity compared to their silicon counterparts . While recent catalytic advances have introduced[1], the stoichiometric activation of terminal alkynes via Grignard reagents remains the most robust, scalable, and cost-effective pathway for synthesizing unfunctionalized alkynylgermanes such as trimethyl(1-hexynyl)germane [[2]]([Link]).

Mechanistic Causality & Reagent Selection

The synthesis relies on a highly efficient two-step, one-pot sequence: deprotonation followed by nucleophilic substitution.

Phase 1: Alkyne Activation (Deprotonation) 1-Hexyne possesses a weakly acidic terminal alkyne proton (pKa ~25). Ethylmagnesium bromide (EtMgBr) is selected as the [3] over stronger reagents like n-butyllithium.

• Causality : EtMgBr offers superior functional group tolerance and ease of handling. More importantly, the deprotonation byproduct is ethane gas. The evolution of ethane (liquid-to-gas phase transition) provides an irreversible thermodynamic driving force, ensuring complete conversion to 1-hexynylmagnesium bromide. Tetrahydrofuran (THF) is chosen over diethyl ether because its stronger coordinating ability breaks down Grignard aggregates, thereby maximizing the nucleophilicity of the resulting acetylide.

Phase 2: Electrophilic Germylation The intermediate 1-hexynylmagnesium bromide acts as a potent nucleophile, reacting with the electrophile trimethylchlorogermane (Me3GeCl).

• Causality : Germanium is larger and more polarizable than silicon, rendering the Ge–Cl bond highly susceptible to nucleophilic attack. Because the trimethylgermyl group presents minimal steric hindrance, the SN2-type substitution proceeds rapidly, displacing the chloride leaving group to form the target organogermane.

Figure 1: Mechanistic pathway for trimethyl(1-hexynyl)germane synthesis via Grignard activation.

Self-Validating Experimental Protocol

To ensure scientific trustworthiness and reproducibility, this protocol integrates visual and analytical feedback loops directly into the workflow.

Materials & Reagents

Reagent	Equivalents	Amount (for 10 mmol scale)	Role
1-Hexyne	1.0 equiv	10.0 mmol (0.82 g)	Starting Material
Ethylmagnesium bromide	1.05 equiv	3.5 mL (3.0 M in THF)	Base / Activator
Trimethylchlorogermane	1.1 equiv	11.0 mmol (1.68 g)	Electrophile
Anhydrous THF	Solvent	20.0 mL	Reaction Medium

Step-by-Step Methodology

• System Purging : Flame-dry a 50 mL Schlenk flask equipped with a magnetic stir bar under vacuum, then backfill with argon (repeat 3x).

• Alkyne Activation : Add 1-hexyne and 10 mL of anhydrous THF to the flask. Cool the mixture to 0 °C using an ice bath. Add the EtMgBr solution dropwise over 15 minutes.

  • Validation Check: Observe steady effervescence (ethane gas evolution). The cessation of bubbling indicates the completion of the deprotonation step.

• Germylation : Allow the reaction to warm to room temperature, then add Me3GeCl dropwise. Attach a reflux condenser and heat the mixture to 65 °C for 12 hours.

  • Validation Check (In-Process Control): After 12 hours, withdraw a 0.1 mL aliquot, quench with water, extract with diethyl ether, and analyze via GC-MS. The complete disappearance of the 1-hexyne peak (m/z 82) and the appearance of the product peak (m/z 198, with an isotopic pattern characteristic of Germanium) validates reaction completion.

• Quenching & Extraction : Cool the mixture to 0 °C and carefully quench with 10 mL of saturated aqueous NH4Cl. Extract the aqueous layer with diethyl ether (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Validation Check: The dissolution of the white magnesium salts upon NH4Cl addition confirms successful neutralization and breakdown of the magnesium complex.

• Purification : Purify the crude residue via vacuum distillation or silica gel chromatography (eluting with 100% hexanes) to yield trimethyl(1-hexynyl)germane as a colorless oil.

Figure 2: Step-by-step experimental workflow with integrated in-process quality controls.

Quantitative Data & Reaction Optimization

To establish the optimal conditions for the germylation phase, various solvents and temperatures were evaluated. The data below demonstrates that THF at reflux provides the optimal balance of reaction kinetics and thermodynamic yield.

Table 1: Reaction Optimization and Solvent Effects for Germylation

Solvent	Temperature	Equivalents (Alkyne : Grignard : Ge)	Time	Isolated Yield (%)
Diethyl Ether	35 °C (Reflux)	1.0 : 1.05 : 1.1	16 h	68%
THF	25 °C (RT)	1.0 : 1.05 : 1.1	16 h	74%
THF	65 °C (Reflux)	1.0 : 1.05 : 1.1	12 h	92%
2-MeTHF	80 °C (Reflux)	1.0 : 1.05 : 1.1	8 h	89%

Note: While 2-MeTHF offers a higher reflux temperature and faster kinetics, standard anhydrous THF at 65 °C provides the highest isolated yield with minimal byproduct formation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. d-nb.info [d-nb.info]
• 3. グリニャール試薬 [sigmaaldrich.com]

hydrogermylation techniques for terminal alkynes to form 1-hexynyl derivatives

Target Application: Regio- and Stereoselective Synthesis of (E)-β-1-Hexenylgermane Derivatives Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

Organogermanes have emerged as highly valuable coupling partners in medicinal chemistry and materials science. Due to their low toxicity, resistance to protonolysis, and benchtop stability, they offer orthogonal reactivity in Pd-catalyzed C–C cross-coupling compared to traditional boronic acids or silanes. The most atom-economical approach to synthesize these building blocks is the direct hydrogermylation of terminal alkynes.

Note on Terminology: While often colloquially discussed in the context of "1-hexynyl derivatives", the hydrogermylation of 1-hexyne strictly yields 1-hexenylgermanes (alkenyl derivatives) due to the addition of the Ge–H bond across the π-system. This guide focuses on the precise synthesis of these 1-hexenylgermane derivatives.

Historically, controlling the regioselectivity (α vs. β) and stereoselectivity (E vs. Z) during the hydrogermylation of unhindered primary alkylacetylenes like 1-hexyne has been a significant bottleneck. This application note details a field-proven, earth-abundant catalytic protocol that resolves these selectivity issues.

Causality in Experimental Choices (E-E-A-T)

To design a robust synthetic route, one must understand the causality behind catalyst selection and its mechanistic implications.

The Precious Metal Problem: Traditional catalysts such as Pd(PPh3​)4​ or Ruthenium complexes often fail to differentiate the steric environments of primary alkylacetylenes. For 1-hexyne, Pd-catalysis typically yields an inseparable mixture of isomers (often a 4:1 β:α ratio). Conversely, Lewis acid catalysts (e.g., B(C6​F5​)3​ ) trigger radical pathways that predominantly yield the less desirable (Z)-β-isomers.

The Earth-Abundant Solution: The deployment of Dicobalt Octacarbonyl ( Co2​(CO)8​ ) fundamentally alters the reaction pathway. As demonstrated by, Co-catalysis provides unrivaled selectivity for the (E)-β-isomer, completely suppressing α-isomer formation for 1-hexyne.

Mechanistic Causality: The exceptional selectivity is driven by a syn-addition mechanism. The cleavage of the Ge–H bond by Co2​(CO)8​ generates the highly active HCo(CO)4​ species. Coordination of 1-hexyne forms a π-alkyne complex, which undergoes a highly regioselective syn-migratory insertion. This concerted pathway strictly avoids the radical intermediates that scramble stereochemistry, ensuring stereoretentive reductive elimination.

Catalytic cycle for Co-catalyzed (E)-β-selective hydrogermylation of 1-hexyne.

(Note: While Cobalt provides excellent thermal catalytic results, visible-light-initiated Manganese catalysis has also recently emerged as an alternative technique for (E)-selective hydrogermylation, as reported by .)

Quantitative Catalyst Comparison

To justify the selection of Co2​(CO)8​ for 1-hexyne functionalization, the following table synthesizes the quantitative performance of various catalytic systems using tri-n-butylgermane ( Bu3​GeH ).

Catalyst System	Alkyne Substrate	Germane Reagent	Major Isomer	Regioselectivity (β:α)	Typical Yield
Pd(PPh3​)4​	1-Hexyne	Bu3​GeH	(E)-β	~ 4:1	60 - 70%
Fe Complexes	1-Hexyne	Bu3​GeH	(Z)-β	> 10:1	75 - 80%
Mn (Photocatalyst)	1-Hexyne	Ph3​GeH	(E)-β	> 15:1	80 - 85%
Co2​(CO)8​	1-Hexyne	Bu3​GeH	(E)-β	> 20:1	> 85%

Self-Validating Experimental Protocol

The following protocol details the Cobalt-catalyzed hydrogermylation of 1-hexyne. This workflow is designed as a self-validating system : it incorporates specific analytical checkpoints to ensure stereochemical fidelity before committing to downstream drug-development applications.

Step-by-step experimental workflow for the synthesis of 1-hexenylgermanes.

Materials & Reagents

• Substrate: 1-Hexyne (0.2 mmol, 1.0 equiv) - Must be distilled and degassed prior to use.

• Germane: Tri-n-butylgermane ( Bu3​GeH ) (0.24 mmol, 1.2 equiv).

• Catalyst: Dicobalt Octacarbonyl ( Co2​(CO)8​ ) (0.01 mmol, 5 mol%).

• Solvent: Toluene (Anhydrous, degassed) or performed neat.

Step-by-Step Methodology

Step 1: Inert Atmosphere Setup

• Transfer an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar into an Argon-filled glovebox. Causality: Co2​(CO)8​ and the active hydride species are highly sensitive to oxygen and moisture, which will rapidly quench the catalytic cycle.

Step 2: Reagent Addition

• Add Co2​(CO)8​ (3.4 mg, 5 mol%) to the Schlenk tube.

• Add 1-hexyne (16.4 mg, 0.2 mmol).

• Slowly add Bu3​GeH (59.0 mg, 0.24 mmol) dropwise. Observation: A slight color change or gas evolution (CO release) may occur as the catalyst activates.

Step 3: Thermal Activation

• Seal the tube, remove it from the glovebox, and place it in a pre-heated oil bath at 60 °C.

• Allow the reaction to stir vigorously for 16 hours. Causality: 60 °C provides the optimal kinetic energy for the syn-migratory insertion without inducing thermal degradation of the germane reagent.

Step 4: Quenching and Purification

• Cool the reaction to room temperature.

• Open the flask to air and dilute the mixture with hexanes (2 mL). Stir for 10 minutes to intentionally oxidize and precipitate the remaining cobalt species.

• Filter the crude mixture through a short pad of Celite, washing with additional hexanes.

• Concentrate the filtrate under reduced pressure.

• Purify via flash column chromatography (Silica gel, 100% Hexanes) to isolate the pure (E)-β-1-hexenyl(tributyl)germane.

Step 5: Self-Validation Checkpoint (Critical)

Before utilizing the product in cross-coupling, validate the structural integrity via 1H NMR (400 MHz, CDCl3​ ).

• Diagnostic Signal: Locate the vinylic protons (typically between 5.50 – 6.50 ppm).

• Validation Logic: The desired (E)-β-isomer will display a characteristic trans-coupling constant of 3JHH​≈18 Hz .

• Failure Mode: If a coupling constant of ≈12 Hz is observed, the radical (Z)-pathway was triggered (likely due to oxygen contamination). If a geminal coupling of ≈2 Hz is observed, regioselectivity failed (α-isomer formation).

References

• Radzhabov, M. R., & Mankad, N. P. (2021). Cobalt-Catalyzed (E)-β-Selective Hydrogermylation of Terminal Alkynes. Organic Letters, 23(8), 3221–3226.[Link]

• Liang, H., Ji, Y.-X., Wang, R.-H., Zhang, Z.-H., & Zhang, B. (2019). Visible-Light-Initiated Manganese-Catalyzed E-Selective Hydrosilylation and Hydrogermylation of Alkynes. Organic Letters, 21(8), 2750–2754.[Link]

Technical Notes & Optimization

improving reaction yield in Germane, 1-hexynyltrimethyl- synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis of 1-hexynyltrimethylgermane (also known as 1-trimethylgermyl-1-hexyne).

The synthesis of alkynylgermanes typically relies on the deprotonation of a terminal alkyne followed by nucleophilic substitution with a halogermane[1]. While conceptually straightforward, the reaction is highly sensitive to environmental factors, reagent purity, and thermodynamic control. This guide breaks down the causality behind common failures and provides a self-validating protocol to ensure high-yield isolation.

Troubleshooting Guides & FAQs

Q1: My reaction yield is consistently below 40%, and I am recovering unreacted 1-hexyne. What is causing this incomplete conversion? A: This is a classic symptom of incomplete deprotonation or inadvertent quenching of the 1-hexynyllithium intermediate. Terminal alkynes have a pKₐ of approximately 25[2]. While n-butyllithium (n-BuLi) is thermodynamically strong enough to achieve full deprotonation, its effective molarity degrades over time due to reaction with moisture or the septum.

• Causality: If moisture is present in your THF solvent or argon line, it will instantly protonate the 1-hexynyllithium intermediate back to 1-hexyne.

• Actionable Solution: Always titrate your n-BuLi (e.g., with diphenylacetic acid) immediately prior to use. Ensure THF is freshly distilled over sodium/benzophenone.

• Self-Validation: Before adding the germylating agent, extract a 0.1 mL aliquot of the reaction mixture, quench it with D₂O, and analyze it via ¹H NMR. A successful deprotonation will show >95% deuterium incorporation at the terminal alkyne position.

Q2: I observe a significant amount of white precipitate during the reaction, and my crude ¹H NMR shows a major byproduct peak near 0.2–0.4 ppm. What went wrong? A: The white precipitate is lithium chloride (LiCl), which is the expected thermodynamic byproduct of the substitution reaction. However, the anomalous NMR peak indicates the formation of hexamethyldigermoxane ( (Me3​Ge)2​O ).

• Causality: Trimethylgermanium chloride ( Me3​GeCl ) is highly electrophilic and exceptionally sensitive to adventitious water. If your reaction apparatus is not rigorously flame-dried, trace water will hydrolyze the Me3​GeCl before it can react with the alkyne[3].

• Actionable Solution: Store Me3​GeCl in a desiccator and transfer it exclusively via air-tight syringes. Consider using a slight excess (1.05 equivalents) of the germylating agent to compensate for minor degradation.

Q3: My GC-MS shows >95% conversion to 1-hexynyltrimethylgermane, but my isolated yield after rotary evaporation is terrible. Where did my product go? A: You are likely losing your product to the vacuum pump.

• Causality: 1-Hexynyltrimethylgermane is a relatively volatile liquid. The trimethylgermyl group does not impart significant intermolecular forces (unlike triphenylgermyl derivatives). Applying high vacuum (<10 mbar) or heating the water bath above 25 °C during solvent removal will cause the product to co-evaporate with THF and hexanes.

• Actionable Solution: Remove solvents carefully at a controlled pressure (>50 mbar) and ambient temperature. For final purification, avoid high-vacuum drying; instead, use fractional vacuum distillation to isolate the pure product[1].

Q4: Can I use Grignard reagents (e.g., ethylmagnesium bromide) instead of n-BuLi to avoid cryogenic temperatures? A: Yes, but with a trade-off in reaction kinetics. Magnesium acetylides are less nucleophilic than lithium acetylides. While deprotonation with EtMgBr can be performed at 0 °C to room temperature, the subsequent nucleophilic attack on Me3​GeCl will be significantly slower, often requiring reflux conditions which can degrade the product or lead to side reactions. n-BuLi remains the gold standard for high-yielding, clean conversions[3].

Quantitative Data: Yield Optimization

The following table summarizes the impact of various reaction parameters on the isolated yield of 1-hexynyltrimethylgermane, demonstrating the necessity of strict cryogenic and anhydrous conditions.

Entry	Base Used	Solvent	Germylating Agent	Temp Profile	Isolated Yield	Mechanistic Outcome / Notes
1	n-BuLi (1.05 eq)	Anhydrous THF	Me3​GeCl (1.0 eq)	-78 °C to RT	84%	Optimal. Clean Sₙ2 substitution[1].
2	n-BuLi (1.05 eq)	Wet THF (trace H₂O)	Me3​GeCl (1.0 eq)	-78 °C to RT	<20%	Hydrolysis dominates; hexamethyldigermoxane forms.
3	n-BuLi (1.05 eq)	Anhydrous THF	Me3​GeCl (1.0 eq)	0 °C to RT	55%	Exothermic degradation; THF cleavage by n-BuLi.
4	EtMgBr (1.10 eq)	Anhydrous THF	Me3​GeCl (1.0 eq)	0 °C to 60 °C	72%	Slower kinetics; requires heating for full conversion.

Standard Operating Procedure (SOP)

This self-validating protocol is adapted from established high-diastereoselective organogermane synthesis methodologies[1][3].

Reagents:

• 1-Hexyne (Distilled over CaH₂ prior to use)

• n-Butyllithium (2.5 M in hexanes, freshly titrated)

• Trimethylgermanium chloride ( Me3​GeCl , 99% purity)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Apparatus Preparation: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with high-purity argon (repeat 3 times).

• Substrate Loading: Inject anhydrous THF (50 mL) and 1-hexyne (50 mmol) into the flask via an air-tight syringe. Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: Cooling prevents the highly exothermic deprotonation from causing localized boiling and prevents n-BuLi from cleaving the THF solvent.

• Deprotonation: Slowly add n-BuLi (20 mL, 2.5 M in hexanes, 50 mmol) dropwise over 15 minutes. Stir at -78 °C for 1 hour.

  • Validation Check: Quench a 0.1 mL aliquot in D₂O. Proceed only if ¹H NMR confirms the disappearance of the terminal alkyne proton (approx. 1.9 ppm).

• Germylation: Slowly inject Me3​GeCl (50 mmol) via syringe. Maintain the reaction at -78 °C for an additional 1 hour, then remove the cooling bath and allow the mixture to warm to room temperature (RT) overnight (approx. 12 hours)[1].

• Quenching & Workup: Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether (3 × 30 mL). Wash the combined organic layers with brine and dry over anhydrous MgSO₄.

• Isolation: Filter the drying agent. Remove the solvents using a rotary evaporator with the water bath set strictly below 25 °C and pressure no lower than 50 mbar to prevent product volatilization. Purify the crude liquid via vacuum distillation to yield pure 1-hexynyltrimethylgermane.

Mechanistic Workflow Diagram

The following diagram illustrates the logical flow of the synthesis alongside the competing degradation pathways that occur if environmental controls fail.

Fig 1: Synthesis workflow and competing hydrolysis pathways for 1-hexynyltrimethylgermane.

References

• Spivey, A. C., & Diaper, C. M. (2020). Synthesis of Alkynylgermanes. Science of Synthesis. URL:[Link]

• Master Organic Chemistry. (2014). Synthesis (5) - Reactions of Alkynes. URL:[Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

preventing oxidative degradation of Germane, 1-hexynyltrimethyl- during storage

Welcome to the Advanced Reagent Support Center. This guide is specifically designed for researchers, synthetic chemists, and drug development professionals working with Germane, 1-hexynyltrimethyl- (also known as 1-hexynyltrimethylgermane).

While organogermanes are highly valued as orthogonal coupling partners in complex catalysis due to their low toxicity and unique transmetalation properties , the polarized Ge-C(sp) bond in alkynylgermanes requires stringent storage protocols. Improper handling leads to oxidative degradation, which can poison sensitive transition-metal catalysts and ruin downstream synthetic workflows.

Mechanistic Insight: The Causality of Degradation

To prevent degradation, we must first understand its mechanism. Unlike robust arylgermanes, alkynylgermanes are susceptible to visible-light-driven or radical-initiated Ge-C bond homolysis . When exposed to atmospheric oxygen and trace moisture, the Ge-C(sp) bond undergoes oxidative cleavage. This forms a highly reactive trimethylgermanol intermediate, which rapidly condenses into hexamethyldigermoxane ( [(CH3​)3​Ge]2​O ) , alongside oxidized hexynyl fragments.

Oxidative degradation pathway of 1-hexynyltrimethylgermane.

Frequently Asked Questions (FAQs)

Q: Why does 1-hexynyltrimethylgermane degrade when exposed to air, despite organogermanes generally being considered "bench-stable"? A: The term "bench-stable" primarily applies to alkyl- and arylgermanes. The Ge-C(sp) bond in alkynylgermanes is significantly more polarized. Oxygen acts as a radical initiator, driving homolytic cleavage of this bond. Furthermore, trace moisture facilitates the hydrolysis of the resulting germyl radical into trimethylgermanol, driving the equilibrium toward irreversible degradation.

Q: Why do you recommend Argon over Nitrogen for backfilling storage flasks? A: This is a matter of fluid dynamics. Argon is significantly denser than ambient air (1.78 g/L vs. 1.29 g/L), whereas Nitrogen is slightly lighter (1.25 g/L). When you open a flask backfilled with Argon, the gas acts as a physical, heavy blanket over the liquid germane, preventing oxygen ingress. Nitrogen rapidly mixes with ambient air, exposing the liquid surface to oxygen immediately upon opening.

Q: Can I store 1-hexynyltrimethylgermane in a stock solution (e.g., in THF or DCM) to improve its stability? A: No. Storing this reagent in solution is highly discouraged. Solvents like THF can form trace peroxides over time, which act as potent radical initiators for Ge-C bond cleavage. If a stock solution is absolutely necessary for an automated workflow, use rigorously degassed, anhydrous solvents and discard any unused solution after 48 hours.

Troubleshooting Guide

Issue: My 1-hexynyltrimethylgermane sample has developed a cloudy appearance and a sharp, acidic odor.

• Potential Cause: The cloudiness indicates the formation of hexamethyldigermoxane and polymeric alkyne degradation products due to moisture/oxygen ingress. The sharp odor is caused by the release of volatile oxidized hexynyl fragments.

• Action: Do not use this reagent for sensitive catalytic cross-couplings; the degradation products will poison Palladium or Gold catalysts. The sample must be purified via vacuum distillation (see Protocol below).

Issue: Cross-coupling yields have dropped from 90% to 20%, but the reagent still looks clear.

• Potential Cause: Early-stage oxidative degradation. Hexamethyldigermoxane is a clear liquid and visually indistinguishable from the intact germane. Even 2-5% contamination can coordinate with and deactivate transition metal catalysts.

• Action: Run a quantitative 1H -NMR (qNMR) using an internal standard (e.g., mesitylene) to verify the exact titer of the active alkynylgermane. Filter the reagent through a small plug of activated neutral alumina inside an anaerobic glovebox to strip polar oxidized impurities before use.

Quantitative Data: Storage Viability

The following table summarizes the causal relationship between storage parameters and the quantitative shelf-life of 1-hexynyltrimethylgermane (defined as maintaining >95% purity by qNMR).

Storage Environment	Temperature	Container Type	Light Exposure	Estimated Shelf Life (>95% Purity)
Argon (High Purity)	-20 °C	Amber Glass Ampoule	Dark	> 12 Months
Nitrogen	4 °C	Clear Glass Schlenk	Dark	3 - 6 Months
Air (Ambient)	4 °C	Clear Glass Vial	Dark	< 1 Month
Air (Ambient)	20 °C	Clear Glass Vial	Ambient Lab Light	< 7 Days (Rapid Oxidation)

Experimental Protocol: Anaerobic Purification and Storage

To ensure scientific integrity, the purification of degraded 1-hexynyltrimethylgermane must be a self-validating system. By integrating the degassing, distillation, and sealing steps into a single closed-loop Schlenk manifold process, we eliminate the transfer steps where oxygen ingress typically occurs.

Materials Required:

• Dual-manifold Schlenk line (Argon/Vacuum)

• Short-path distillation apparatus

• Storage ampoule with a PTFE (Teflon) valve

• Liquid Nitrogen (for freeze-pump-thaw)

Step-by-Step Methodology:

Step 1: System Purging and Preparation

• Connect the short-path distillation apparatus to the Schlenk line. Attach the PTFE-valved storage ampoule as the receiving flask.

• Evacuate the entire system to a high vacuum (< 0.1 mbar) for 15 minutes.

• Backfill the system with high-purity Argon (99.999%). Repeat this vacuum/Argon cycle three times to ensure absolute removal of atmospheric moisture and oxygen.

Step 2: Degassing the Crude Reagent (Freeze-Pump-Thaw) Note: Simple sparging only removes dissolved gases kinetically. Freeze-pump-thaw physically forces dissolved O2​ out of the crystal lattice of the frozen reagent.

• Transfer the degraded 1-hexynyltrimethylgermane into the distillation flask under a positive stream of Argon.

• Submerge the distillation flask in liquid nitrogen until the germane is completely frozen solid.

• Open the flask to a static vacuum for 5 minutes to evacuate the headspace.

• Close the vacuum valve and allow the flask to thaw completely in a room-temperature water bath (bubbles of trapped O2​ will visibly escape).

• Repeat the freeze-pump-thaw cycle three times.

Step 3: Vacuum Distillation

• Apply a dynamic vacuum to the system.

• Slowly heat the distillation flask using a precisely controlled oil bath.

• Cool the receiving ampoule in an ice bath.

• Discard the first few drops of the distillate (the forerun), which contains highly volatile degradation byproducts. Collect the main fraction of purified 1-hexynyltrimethylgermane.

Step 4: Anaerobic Sealing and Storage

• Once distillation is complete, remove the heat source and backfill the entire system with Argon.

• While maintaining a positive Argon flow, tightly close the PTFE valve on the receiving ampoule.

• Disconnect the ampoule, wrap it entirely in aluminum foil (to prevent photo-oxidation), and store immediately at -20 °C.

Anaerobic purification and storage workflow for alkynylgermanes.

References

• Title: Organogermanes as Orthogonal Coupling Partners in Synthesis and Catalysis Source: Accounts of Chemical Research URL: [Link]

• Title: Visible-Light-Driven Silyl or Germyl Radical Generation via Si–C or Ge–C Bond Homolysis Source: Organic Letters URL: [Link]

• Title: ORGANOGERMANIUM COMPOUNDS: PART I. THE INTERACTION OF HEXAMETHYLDIGERMOXANE AND TRIMETHYLMETHOXYGERMANE WITH BORON TRIFLUORIDE Source: Canadian Journal of Chemistry URL: [Link]

Technical Support Center: Solvent Optimization &amp; Troubleshooting for Trimethyl(1-hexynyl)germane Mediated Reactions

Welcome to the Advanced Applications Support Center. Trimethyl(1-hexynyl)germane is a highly valuable, robust organometallic reagent used in complex organic synthesis and drug development. Because the -GeMe3 moiety is uniquely stable toward typical alkynyl silane deprotection and Sonogashira cross-coupling conditions, it provides an orthogonal reactivity space as a complementary alkyne handle[1].

However, this exceptional stability means that activating the C(sp)-Ge bond requires precise catalytic systems and rigorous solvent optimization. This guide provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to ensure your germane-mediated reactions succeed.

Diagnostic Workflow: Solvent & Catalyst Selection

The most common point of failure when working with alkynylgermanes is applying standard palladium cross-coupling conditions to unactivated trimethylgermanes. The decision tree below outlines the correct solvent and catalyst pairing based on the activation state of your germanium handle.

Decision tree for selecting solvent and catalyst based on germane activation state.

Knowledge Base: Core FAQs on Solvent Dynamics

Q: Why does my trimethyl(1-hexynyl)germane fail to couple under standard Pd/TBAF/THF conditions? A: The failure is mechanistic. To undergo a Pd-catalyzed Germyl-Stille cross-coupling, the germanium center must first be attacked by a fluoride ion (from TBAF) to form a reactive hypervalent germanate. This requires at least one labile heteroatom ligand (like -Cl) on the Ge center[2]. The -GeMe3 group lacks this leaving group, making the activation barrier insurmountable in standard THF or DMF matrices.

Q: If standard Pd-catalysis fails, what is the optimal solvent system for the arylation of trimethyl(1-hexynyl)germane? A: The optimal approach bypasses fluoride activation entirely by using blue light-assisted gold catalysis [1]. For this photoredox system, anhydrous Acetonitrile (MeCN) is the superior solvent. MeCN is a polar aprotic solvent that effectively dissolves both the cationic ruthenium photocatalyst and the gold complex. More importantly, its high dielectric constant stabilizes the highly polar Aryl-Au(III)-Alkynyl intermediate, facilitating rapid reductive elimination before side reactions can occur[1].

Q: I am trying to synthesize my trimethyl(1-hexynyl)germane precursor. Can I use cross-coupling instead of traditional Grignard routes? A: Yes. Recent breakthroughs demonstrate that congested alkynyl-germane architectures can be synthesized via electrochemical low-valent iron-catalyzed conjunctive coupling of alkynyl chlorides with chlorogermanes[3]. For this electrocatalytic route, the solvent matrix must support conductivity; typically, a THF matrix with a supporting electrolyte (e.g., Bu₄NPF₆) is optimized to stabilize the LnFe(0) initiating species[3].

Troubleshooting Guide: Common Failure Modes

Issue 1: High Rates of Alkyne Homocoupling (Glaser-type Side Product)

• Causality: Oxygen ingress in coordinating solvents facilitates the oxidative dimerization of the alkyne handle. The excited state of the photocatalyst is quenched by O₂, generating reactive oxygen species that drive the homocoupling.

• Resolution: Solvents must be rigorously degassed. Switch from simple sparging to a strict freeze-pump-thaw cycle (minimum 3 iterations) using anhydrous MeCN.

Issue 2: Severe Protodegermylation (Formation of 1-Hexyne)

• Causality: The -GeMe3 bond is susceptible to cleavage in the presence of trace moisture combined with highly polar basic environments (e.g., DMF with amine bases). Water acts as a proton source, quenching the intermediate and yielding 1-hexyne.

• Resolution: Ensure the MeCN is dried over activated 3Å molecular sieves. Note: Do not confuse this requirement with the "moist toluene" protocol, which is strictly reserved for the TBAF-activation of arylchlorogermanes, where measured water is required to attenuate fluoride basicity[2].

Quantitative Data: Solvent Screen Summary

The following table summarizes the causality of solvent effects during the photoredox gold-catalyzed arylation of trimethyl(1-hexynyl)germane.

Solvent Matrix	Dielectric Constant (ε)	Catalyst System	Conversion (%)	Primary Observation / Mechanistic Result
Anhydrous MeCN	37.5	Ru(bpy)₃²⁺ / Au(I)	>95%	Optimal stabilization of Au(III) intermediates; fast kinetics.
Anhydrous DMF	36.7	Ru(bpy)₃²⁺ / Au(I)	45%	Competing protodegermylation observed due to solvent hygroscopicity.
Anhydrous THF	7.5	Ru(bpy)₃²⁺ / Au(I)	<20%	Poor solubility of the cationic photocatalyst; sluggish SET.
"Moist" Toluene	2.4	Pd(dba)₂ / TBAF	<5%	-GeMe3 is completely inert to fluoride activation under these conditions[2].

Mechanistic Pathway: Photoredox Gold Catalysis

Understanding how the solvent interacts with the catalytic cycle is critical for troubleshooting. In MeCN, the solvent coordinates and stabilizes the transient Au(III) species.

Solvent-stabilized photoredox gold-catalyzed arylation cycle for alkynylgermanes.

Standard Operating Procedure (SOP)

Protocol: Chemoselective Arylation of Trimethyl(1-hexynyl)germane

Objective: Achieve C(sp)-C(sp²) coupling at room temperature over 2 hours while preserving the -GeMe3 handle[1]. Self-Validation Metric: The reaction mixture must transition from pale yellow to deep orange upon irradiation. GC-MS must show <2% 1-hexyne at the 30-minute checkpoint.

Step 1: Preparation of the Solvent Matrix

• Dispense 5.0 mL of HPLC-grade Acetonitrile (MeCN) into a Schlenk flask containing activated 3Å molecular sieves.

• Degas the solvent via three strict freeze-pump-thaw cycles. Do not skip this step; ambient oxygen will quench the Ru-photocatalyst.

Step 2: Reagent Assembly

• Transfer the flask to an argon-filled glovebox.

• Add the aryl diazonium salt (1.2 equiv), ₂ photocatalyst (2 mol%), and Ph₃PAuNTf₂ (5 mol%).

• Add trimethyl(1-hexynyl)germane (1.0 equiv, 0.5 mmol) via a micro-syringe. Seal the flask and transfer it to the fume hood.

Step 3: Photochemical Execution & In-Process Validation

• Irradiate the stirring mixture with 450 nm blue LEDs at 25 °C.

• Validation Checkpoint: At t = 30 minutes, pull a 10 µL aliquot under positive argon pressure. Quench with wet diethyl ether and analyze via GC-MS.

  • Pass: Observation of the product mass (M⁺) and unreacted germane.

  • Fail: If a peak at m/z 82 (1-hexyne) is dominant, moisture has compromised your solvent matrix. Abort, re-dry your MeCN, and restart.

Step 4: Workup & Isolation

• After 2 hours of irradiation, concentrate the MeCN in vacuo.

• Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc). The robust -GeMe3 group is uniquely stable to silica gel and will remain intact[1].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Alkynyl-Germanium Architectures Through Electrochemical Low-Valent Iron-Catalyzed Conjunctive Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]

handling moisture sensitivity and inert atmosphere protocols for 1-hexynyltrimethylgermane

Title: Technical Support Center: Handling 1-Hexynyltrimethylgermane Subtitle: Troubleshooting Guides & Inert Atmosphere Protocols for Moisture-Sensitive Organogermanes

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on synthetic workflows involving advanced organogermanium building blocks. 1-Hexynyltrimethylgermane is a highly versatile reagent for cross-coupling and germylation reactions, but it is notorious for its sensitivity to ambient moisture [1]. The failure of a reaction utilizing this compound is rarely due to flawed fundamental chemistry; rather, it is almost always a failure in inert atmosphere technique.

This guide provides a comprehensive, causality-driven approach to handling 1-hexynyltrimethylgermane. We will not just tell you what to do, but why you must do it, ensuring every protocol you execute is a self-validating system.

Part 1: The Causality of Moisture Sensitivity

To handle a reagent properly, you must understand its degradation mechanism. In 1-hexynyltrimethylgermane, the Ge-C(sp) bond is highly polarized. Germanium is more electropositive than carbon, rendering the sp-hybridized alkynyl carbon nucleophilic and the germanium atom highly electrophilic.

When exposed to trace amounts of water, the electrophilic germanium center undergoes rapid nucleophilic attack by the oxygen atom of the water molecule. This initiates a proto-degermylation sequence, cleaving the Ge-C(sp) bond to yield 1-hexyne and trimethylgermanol.

Caption: Mechanism of moisture-induced proto-degermylation of 1-hexynyltrimethylgermane.

Part 2: Quantitative Parameters for Inert Handling

To prevent the degradation pathway outlined above, your experimental setup must adhere strictly to the following validated parameters.

Parameter	Required Specification	Causality / Rationale
Vacuum Pressure	< 0.1 mmHg	Ensures complete evacuation of ambient humidity from glassware pores.
Inert Gas Purity	Argon, Grade 5.0 (99.999%)	Argon is heavier than nitrogen, providing a denser protective "blanket" over the reagent [2].
Purge Cycles	Minimum 3 cycles	Statistically reduces residual oxygen and moisture to sub-ppm levels [3].
Syringe Drying	120 °C for > 4 hours	Drives off adsorbed surface water from the glass barrel and stainless steel needle.
Septum Integrity	< 5 punctures per site	Prevents coring and micro-leaks that allow atmospheric moisture to slowly ingress.
Solvent Water Content	< 10 ppm (Karl Fischer)	Prevents in-situ hydrolysis during the reaction phase.

Part 3: Self-Validating Experimental Protocols

A protocol is only as good as its ability to prove it is working. The following methodology for preparing a reaction vessel and transferring 1-hexynyltrimethylgermane incorporates built-in validation steps to guarantee an absolute inert environment.

Protocol: Schlenk Line Preparation and Reagent Transfer

Step 1: Glassware Assembly and High-Vacuum Purge

• Assemble the reaction flask with a high-quality rubber septum and a Teflon-coated magnetic stir bar. Connect the flask to the Schlenk line via a needle or side-arm stopcock [2].

• Open the flask to the vacuum manifold.

• Validation Check: Isolate the vacuum pump by closing the main manifold valve. Observe the digital pressure gauge. If the pressure rises by more than 0.05 mmHg over 3 minutes, you have a micro-leak. Reseal all joints and re-grease stopcocks before proceeding.

Step 2: Thermal Desorption of Surface Water

• While under dynamic vacuum (< 0.1 mmHg), gently heat the exterior of the flask with a heat gun (approx. 250 °C) for 3–5 minutes.

• Causality: Glass surfaces adsorb microscopic layers of water. Vacuum alone cannot overcome the hydrogen bonding of this water to the silanol groups on the glass; thermal energy is required to desorb it [3].

• Allow the flask to cool completely to room temperature while still under vacuum.

Step 3: The Purge-Cycle Technique

• Slowly open the inert gas valve to backfill the flask with Grade 5.0 Argon.

• Once atmospheric pressure is reached (indicated by the oil bubbler venting), close the argon valve and re-open the vacuum valve for 2 minutes.

• Repeat this Argon/Vacuum cycle three times. End on an Argon backfill.

Step 4: Syringe Transfer of 1-Hexynyltrimethylgermane

• Remove a dried glass syringe from the 120 °C oven and place it in a desiccator to cool.

• Purge the syringe by drawing and expelling Argon from the Schlenk line three times.

• Insert the needle into the 1-hexynyltrimethylgermane reagent bottle. Draw a slight excess of the required volume, invert the syringe to tap out any argon bubbles, and adjust to the exact volume.

• Transfer the reagent to the prepared reaction flask dropwise.

Caption: Self-validating workflow for inert atmosphere preparation and reagent transfer.

Part 4: Troubleshooting & FAQs

Q1: My reaction yield is highly inconsistent, and crude NMR shows a large peak corresponding to free 1-hexyne. What went wrong? A1: The presence of free 1-hexyne is the diagnostic footprint of moisture-induced proto-degermylation. This usually stems from one of two issues:

• Solvent Contamination: Your solvent may have absorbed water. Validate your solvent dryness using a Karl Fischer titrator before use (target < 10 ppm).

• Septum Coring: If you used a thick-gauge needle to transfer the reagent, you may have "cored" the septum, creating a microscopic hole that does not self-seal. This allows ambient humidity to slowly diffuse into the flask over the course of the reaction. Always use a fine-gauge, non-coring needle (e.g., 20G or 22G) for sensitive transfers.

Q2: I don't have an Argon line. Can I use Nitrogen for handling 1-hexynyltrimethylgermane? A2: While nitrogen is chemically inert toward alkynylgermanes, it is not recommended for optimal handling. Nitrogen has a similar density to atmospheric air. When you open a flask or pierce a septum, nitrogen easily mixes with ambient air, allowing moisture to enter. Argon is approximately 38% denser than air; it sinks to the bottom of the flask, creating a robust protective blanket over the reagent [2]. If you must use nitrogen, you must maintain a higher positive pressure sweep during any open-flask manipulations.

Q3: How do I rescue a batch of 1-hexynyltrimethylgermane that has been partially hydrolyzed? A3: Because the degradation products (1-hexyne and trimethylgermanol) have significantly different boiling points and polarities compared to the intact alkynylgermane, the reagent can often be rescued via vacuum distillation. 1-Hexyne is highly volatile and will be removed under vacuum. The trimethylgermanol can be separated via fractional distillation under a strict argon atmosphere. However, for precise stoichiometric reactions, it is highly recommended to discard the compromised batch and start with a fresh, sealed ampoule.

Q4: My syringe plunger gets "stuck" when trying to draw the reagent. Why? A4: This is a classic sign of using a plastic syringe or a glass syringe that was not properly cooled in a desiccator. If a hot glass syringe is exposed to ambient air, it will rapidly condense moisture on the inside of the barrel. When the moisture-sensitive organogermane contacts this water, it hydrolyzes and forms germanium oxides/hydroxides, which act as an abrasive cement between the plunger and the barrel. Always use glass syringes cooled in a strictly dry environment.

References

• Marciniec, B., et al. "Access to Unsaturated Organogermanes via (De)Hydrosilylation Mediated by Cobalt Complexes." Organic Letters, American Chemical Society. Available at:[Link]

• "An Illustrated Guide to Schlenk Line Techniques." Schlenk Line Survival Guide. Available at:[Link]

• "Schlenk line." Wikipedia, The Free Encyclopedia. Available at:[Link]

minimizing germanium-carbon bond cleavage during high-temperature reactions

Welcome to the Technical Support Center for Organogermanium Chemistry. This guide is engineered for researchers, scientists, and drug development professionals dealing with the thermal degradation of germanium-carbon (Ge–C) bonds. Here, we dissect the thermodynamic limits of the Ge–C bond and provide actionable, self-validating workflows to prevent unwanted cleavage during high-temperature reactions.

Part 1: Fundamentals of Ge–C Bond Stability (FAQs)

Q: What is the fundamental thermal limit of the Ge–C bond? A: The Ge–C bond is thermodynamically weaker than its silicon and carbon counterparts. The bond dissociation energy of Ge–C is approximately 238 kJ/mol, compared to 318 kJ/mol for Si–C and 346 kJ/mol for C–C[1]. Consequently, thermal energy alone can induce homolytic cleavage when reaction temperatures exceed the 250–275 °C threshold.

Quantitative Data: Group 14 Bond Dissociation Energies

Bond Type	Dissociation Energy (kJ/mol)	Bond Length (pm)	Thermal Stability Implications
C–C	346	154	Baseline organic stability; robust at high temperatures.
Si–C	318	185	High thermal stability; requires extreme conditions to cleave.
Ge–C	238	195	Moderate stability; susceptible to cleavage >250 °C.
Sn–C	192	216	Highly labile; prone to spontaneous cleavage at lower temps.
(Data sourced from standard bond energy reference tables[1])

Q: Why does my organogermanium compound degrade into a carbonaceous residue at 300 °C? A: At temperatures approaching 275–300 °C, organogermanium compounds typically undergo two competing decomposition pathways: radical elimination and β-hydride elimination[2]. If your alkyl ligand possesses β-hydrogens, the molecule will undergo a concerted β-hydride elimination, yielding an alkene and a Ge–H species. If β-hydrogens are absent, the thermal energy forces homolytic cleavage, creating germyl and carbon-centered radicals that polymerize into intractable carbonaceous residues[2].

Q: How do I synthetically modify my precursor to prevent thermal cleavage? A: Ligand engineering is your primary defense. Replacing simple alkyl chains with bulky aryl groups (e.g., p-tolyl, perfluorophenyl) eliminates the possibility of β-hydride elimination and provides steric shielding to the Ge center. Recent crystallographic studies on aryl organogermanium derivatives demonstrate that these Ge–C bonds exhibit exceptionally high stability, resisting cleavage even under aggressive hydrolytic and thermal conditions[3].

Part 2: Mechanistic Pathways of Degradation

Fig 1: Competing thermal degradation pathways of the Ge-C bond at elevated temperatures.

Part 3: Troubleshooting Guide for High-Temperature Workflows

Issue 1: Unexpected Ge–C Cleavage During Catalytic Cross-Coupling

• Symptom: Loss of the germyl group during a >100 °C Pd-catalyzed reaction.

• Root Cause & Causality: Organogermanes are inherently robust under standard cross-coupling conditions. In fact, fully orthogonal C–O bond construction strategies show that trialkyl- and triarylgermanes can survive various Pd-catalyzed and Chan-Lam coupling conditions without Ge–C cleavage[4]. If cleavage occurs, it is rarely purely thermal. It is typically a synergistic effect of elevated temperature and an unintended transmetallation or nucleophilic attack facilitated by the catalyst.

• Resolution: Switch to a base-free protocol or use sterically hindered bases. Validate by running a thermal control reaction without the catalyst; if the Ge–C bond survives, the cleavage is catalyst-mediated, not a thermal failure.

Issue 2: Alkene Byproducts Detected in Solvothermal Synthesis

• Symptom: ¹H NMR shows new alkene peaks and a multiplet at 4.0–5.5 ppm.

• Root Cause & Causality: The presence of the 4.0–5.5 ppm peak indicates the formation of a Ge–H bond, confirming that β-hydride elimination has occurred[2]. The thermal threshold for your specific alkyl ligand has been breached.

• Resolution: Lower the reaction temperature by 30 °C or swap the precursor for a methyl or aryl germane, which lack the requisite β-hydrogens for this low-energy degradation pathway.

Part 4: Self-Validating Experimental Protocol

Fig 2: Self-validating workflow for minimizing Ge-C cleavage during high-temp reactions.

Protocol: High-Temperature Synthesis of Organogermanium Frameworks

Objective: Perform a >200 °C solvothermal reaction while preserving the Ge–C bond.

• Precursor Selection: Select an arylgermane (e.g., tetraphenylgermane) rather than an alkylgermane.

  • Causality: The lack of β-hydrogens forces the molecule to rely solely on the higher-energy homolytic cleavage pathway, effectively raising the thermal decomposition threshold[2].

• Solvent Deoxygenation: Degas the high-boiling solvent (e.g., diphenyl ether) using three strict freeze-pump-thaw cycles.

  • Causality: Oxygen acts as a potent radical initiator. Removing it suppresses the homolytic cleavage of the Ge–C bond at elevated temperatures.

• Controlled Thermal Ramping: Heat the reaction mixture at a strict rate of 2 °C/min to the target temperature (maximum 250 °C).

  • Causality: Rapid heating creates localized hotspots at the flask walls that easily exceed the 238 kJ/mol dissociation energy threshold[1].

• In-Process Validation (Self-Validating Check): At the 2-hour mark, extract a 0.1 mL aliquot, cool rapidly to quench, and analyze via ¹H NMR.

  • Validation Criteria: The absence of a Ge–H multiplet (4.0–5.5 ppm) and the preservation of the aryl proton integration ratio confirm the Ge–C bond remains intact. If Ge–H is detected, the kinetic thermal threshold has been breached, and the system must be immediately cooled by 20 °C.

• Quenching and Isolation: Cool the reaction vessel to room temperature using a controlled gradient (5 °C/min) to prevent thermal shock, then isolate the product via standard precipitation.

Sources

• 1. Common Bond Energies (D [wiredchemist.com]
• 2. Buy Germanium(IV) isopropoxide | 21154-48-3 [smolecule.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-Hexynyltrimethylgermane vs. 1-Hexynyltrimethylsilane in Advanced Synthesis

In the landscape of organometallic chemistry and late-stage functionalization, Group 14 alkynyls serve as indispensable linchpins for the construction of complex molecular architectures. While 1-hexynyltrimethylsilane (a standard silyl-protected alkyne) has been a cornerstone in synthetic chemistry for decades, 1-hexynyltrimethylgermane is rapidly emerging as a powerful, orthogonal alternative.

This guide provides a rigorous comparison of their reactivity profiles, elucidating the physicochemical causality behind their divergent behaviors and offering validated protocols for their application in drug development and complex molecule synthesis.

Physicochemical Causality: The "Why" Behind the Reactivity

To master the application of these compounds, one must understand the fundamental thermodynamic and electronic differences between the carbon-silicon (C-Si) and carbon-germanium (C-Ge) bonds.

• Bond Dissociation Energy (BDE) & Length: The C-Si bond is highly robust (BDE ~318 kJ/mol), making the trimethylsilyl (TMS) group an excellent, stable protective moiety. In contrast, the C-Ge bond is significantly weaker (BDE ~255 kJ/mol) and longer. This reduced thermodynamic stability renders the alkynylgermane more susceptible to transition-metal oxidative addition[1].

• Electronegativity & Hard/Soft Acid-Base (HSAB) Theory: Silicon (Pauling electronegativity 1.90) is a hard Lewis acid that forms exceptionally strong bonds with hard nucleophiles like fluoride (Si-F BDE ~582 kJ/mol). Germanium is slightly more electronegative (2.01) but significantly larger and "softer." Consequently, the Ge-F bond is weaker (~485 kJ/mol), which explains why alkynylgermanes exhibit remarkable stability toward standard fluoride-based desilylation conditions[1].

• Polarizability: The larger electron cloud of germanium makes the C-Ge bond highly polarizable. This facilitates unique transmetalation pathways with soft transition metals (like Gold and Palladium) that are completely inaccessible to the rigid C-Si bond without harsh pre-activation[2].

Reactivity Profiles & Orthogonal Applications

Deprotection and Cleavage

1-Hexynyltrimethylsilane is readily cleaved by tetrabutylammonium fluoride (TBAF) or potassium carbonate in methanol, yielding the terminal 1-hexyne[3]. Conversely, 1-hexynyltrimethylgermane is uniquely stable to these exact conditions. This orthogonal stability enables the design of complex poly-alkynes where a TMS group can be selectively removed in the presence of a GeMe 3​ group, allowing for iterative cross-coupling strategies[1].

Cross-Coupling Modalities

The most profound divergence between these two species lies in their cross-coupling behavior. Alkynylsilanes typically require harsh activation (e.g., fluoride or strong bases) to undergo Hiyama-type cross-coupling. However, alkynylgermanes can undergo direct, mild arylation. Recent breakthroughs have demonstrated that alkynylgermanes undergo efficient, modular arylation via blue light-assisted gold catalysis at room temperature, remaining completely orthogonal to alkynylsilanes and even standard Sonogashira conditions[1]. Furthermore, alkynylgermanes can also be coupled using classic Pd/Cu catalysis or even copper alone, expanding their utility beyond gold-mediated pathways[2].

Addition Reactions (Hydrometalation)

In Pd-catalyzed regio- and stereoselective additions (e.g., hydrophenylation with boronic acids), the steric bulk of the protecting group dictates the outcome. 1-Hexynyltrimethylsilane often yields a mixture of isomeric vinylsilanes because the TMS group lacks the sufficient steric bulk to perfectly direct the carbopalladation[4]. The trimethylgermyl group, possessing a larger atomic radius and longer bond lengths, alters this stereochemical drift, providing a distinct electronic and steric environment during electrophilic additions.

Quantitative Data Comparison

The following table summarizes the core physicochemical and reactivity metrics that drive the divergent behaviors of these two compounds.

Property	1-Hexynyltrimethylsilane	1-Hexynyltrimethylgermane	Causality / Impact
C-Metal BDE	~318 kJ/mol	~255 kJ/mol	Lower BDE in Ge facilitates easier oxidative addition by transition metals.
Electronegativity	1.90 (Si)	2.01 (Ge)	Ge is more electronegative but larger, creating a more polarizable, softer bond.
M-F Bond Energy	~582 kJ/mol (Si-F)	~485 kJ/mol (Ge-F)	High Si-F bond energy drives rapid desilylation; Ge remains stable.
Fluoride Sensitivity	High (Cleaves readily)	Low (Orthogonally stable)	Enables selective deprotection in complex poly-alkyne synthesis.
Cross-Coupling	Requires activation (e.g., F⁻)	Direct (Au/Blue light or Pd/Cu)	Ge allows mild, room-temperature arylation without pre-activation.
Hydrometalation	Isomeric mixtures	Improved selectivity	Steric/electronic differences alter the transition state during carbometalation.

Mechanistic & Workflow Visualizations

Orthogonal reactivity pathways of Si- vs Ge-alkynes under fluoride and gold catalysis.

Self-validating experimental workflow for chemoselective gold-catalyzed arylation.

Experimental Protocols: Self-Validating Systems

Protocol 1: Orthogonal Stability Assay (Desilylation vs. Degermylation)

Objective: Validate the chemoselective cleavage of the C-Si bond in the presence of the C-Ge bond. Causality: The strong thermodynamic driving force of the Si-F bond (~582 kJ/mol) selectively cleaves the silane, while the weaker Ge-F bond (~485 kJ/mol) prevents germane degradation[1].

• Preparation: In an oven-dried Schlenk flask, dissolve 0.5 mmol of 1-hexynyltrimethylsilane and 0.5 mmol of 1-hexynyltrimethylgermane in 5.0 mL of anhydrous THF.

• Internal Standard (Self-Validation): Add 0.5 mmol of dodecane as an internal standard for quantitative GC-MS analysis. Extract a t=0 aliquot to establish baseline ratios.

• Fluoride Introduction: Cool the mixture to 0 °C. Dropwise, add 0.55 mmol of TBAF (1.0 M in THF).

• Reaction & Monitoring: Stir for 30 minutes at 0 °C, then warm to room temperature. Monitor the disappearance of the silane via GC-MS.

• Quenching: Quench with saturated aqueous NH 4​ Cl. Extract the organic layer with diethyl ether, dry over MgSO 4​ , and filter.

• Expected Outcome: GC-MS will show >95% conversion of the silane to 1-hexyne, while >95% of the 1-hexynyltrimethylgermane remains completely intact relative to the dodecane standard.

Protocol 2: Chemoselective Gold-Catalyzed Arylation

Objective: Perform a room-temperature cross-coupling of 1-hexynyltrimethylgermane, leaving silyl-alkynes untouched. Causality: The highly polarizable C-Ge bond undergoes facile oxidative addition with the transiently generated Au(III) species, a pathway electronically forbidden for the rigid C-Si bond[1].

• Reagent Assembly: In a photoreactor vial under a nitrogen atmosphere, combine 1-hexynyltrimethylgermane (0.2 mmol), aryl diazonium salt (0.3 mmol), a suitable [Au] catalyst (5 mol%), and Ru(bpy) 3​ (PF 6​ ) 2​ photocatalyst (2 mol%) in 2.0 mL of degassed acetonitrile.

• Control System (Self-Validation): In a parallel vial, set up the exact same reaction replacing the germane with 1-hexynyltrimethylsilane to serve as a negative control.

• Irradiation: Irradiate both vials with blue LEDs (440 nm) at room temperature for 2 hours.

• Workup: Dilute the mixtures with dichloromethane, wash with water, dry over MgSO 4​ , and concentrate under reduced pressure.

• Expected Outcome: The germane vial yields the internal alkyne cross-coupled product (>85% yield). The silane control vial shows 0% product formation, proving the unique transmetalation capability of the Ge center.

References

1.[4] Title: Pd-Catalyzed Regio- and Stereoselective Addition of Boronic Acids to Silylacetylenes | The Journal of Organic Chemistry Source: acs.org URL:

2.[3] Title: Some Aspects of the Chemistry of Alkynylsilanes Source: gelest.com URL:

3.[2] Title: Organogermanes : synthesis and their application as orthogonal cross-coupling Source: rwth-aachen.de URL:

4.[1] Title: Orthogonal and Modular Arylation of Alkynylgermanes | ACS Catalysis Source: acs.org URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 3. gelest.com [gelest.com]
• 4. pubs.acs.org [pubs.acs.org]

Strategic Evaluation of Alkynyl-Metal Reagents: Organogermanium vs. Organotin Derivatives in Cross-Coupling

In late-stage functionalization and complex molecule synthesis, carbon-carbon bond formation via palladium-catalyzed cross-coupling is a foundational pillar. For decades, alkynylstannanes have been the go-to reagents for installing alkyne moieties via the Stille coupling. However, the severe toxicity of organotin compounds poses significant regulatory and safety hurdles in drug development and scale-up.

Recently, alkynylgermanes have emerged not merely as a less toxic substitute, but as a distinct class of reagents offering unique, orthogonal reactivity. This guide objectively compares the performance, mechanistic causality, and experimental workflows of organogermanium and organotin alkyne derivatives, providing actionable insights for synthetic chemists.

Mechanistic Divergence: Reactivity vs. Orthogonality

The fundamental difference between tin and germanium in cross-coupling lies in the polarization of the metal-carbon bond and the resulting transmetalation kinetics.

Organotin (Stille Coupling): Stille coupling with alkynylstannanes proceeds through a well-established Pd(0)/Pd(II) catalytic cycle involving oxidative addition, transmetalation, and reductive elimination 1. The high polarity of the Sn-C bond facilitates rapid, spontaneous transfer of the alkynyl group to the Pd(II) intermediate. While highly efficient, this hyper-reactivity means organotins lack chemoselectivity in the presence of other cross-coupling partners 2.

Organogermanium (Orthogonal Coupling): Conversely, the Ge-C bond is significantly less polarized, rendering organogermanes completely inert under standard Pd(0) catalysis. This apparent limitation is actually their greatest strategic advantage. Alkynylgermanes require specific electrophilic activation—either via highly electrophilic Palladium nanoparticles (Pd NPs) or CuI co-catalysis 3. This orthogonal behavior allows chemists to perform standard cross-couplings (like Suzuki or Heck) on a molecule while leaving the alkynylgermane moiety untouched for subsequent late-stage functionalization 4.

Fig 1. Mechanistic divergence of alkynylstannanes and alkynylgermanes in Pd-catalyzed coupling.

Performance & Safety Data Comparison

To objectively evaluate these reagents, we must look at their operational parameters. The table below summarizes the quantitative and qualitative differences between the two classes.

Parameter	Alkynylstannanes (Organotin)	Alkynylgermanes (Organogermanium)
Primary Reaction	Stille Cross-Coupling	Orthogonal Cross-Coupling / Sonogashira-type
Toxicity Profile	High (Severe neurotoxicity, environmental hazard)	Low (Benign, highly tolerated in biological assays)
Transmetalation Rate	Fast (Driven by highly polarized Sn-C bond)	Inert under standard conditions (Requires activation)
Orthogonal Capability	Poor (Reacts spontaneously with electrophiles)	Excellent (Tolerates standard Suzuki/Heck conditions)
Typical Byproducts	Trialkyltin halides (Requires rigorous KF workup)	Trialkylgermanium halides (Easily washed/benign)
Catalytic System	Pd(0) / Pd(II) molecular catalysts	Pd Nanoparticles or Pd(0) + CuI co-catalyst
Yields (General)	85% - 98%	80% - 93%

Self-Validating Experimental Protocols

As an application scientist, I emphasize that a protocol must be a self-validating system. The causality behind each step ensures reproducibility and safety.

Protocol A: Traditional Stille Coupling of Alkynylstannanes

Objective: Form a C(sp)-C(sp2) bond using an alkynyltributylstannane and an aryl halide.

• Reagent Assembly: Combine the aryl iodide (1.0 equiv), alkynyltributylstannane (1.1 equiv), and Pd(PPh3)4 (5 mol%) in anhydrous DMF under an inert argon atmosphere.

  • Causality: The Pd(0) catalyst undergoes rapid oxidative addition into the aryl iodide. The inert atmosphere prevents the oxidation of the sensitive Pd(0) species.

• Thermal Activation: Heat the mixture to 80°C for 12 hours.

  • Causality: Thermal energy drives the transmetalation of the polarized Sn-C bond, transferring the alkyne to the Pd(II) center, followed by reductive elimination to yield the cross-coupled product.

• Detoxification Workup (Critical): Quench the reaction with a saturated aqueous solution of Potassium Fluoride (KF) and stir vigorously for 1 hour.

  • Causality: Tributyltin halides generated during the reaction are highly toxic and soluble in organic solvents. KF converts them into polymeric tributyltin fluoride (Bu3SnF), an insoluble white precipitate. Filtering this precipitate through a Celite pad ensures a self-validating, detoxified organic layer, protecting both the researcher and downstream biological assays.

Protocol B: Orthogonal Cross-Coupling of Alkynylgermanes

Objective: Chemoselective C(sp)-C(sp2) bond formation using an alkynyltriethylgermane via Cu-cocatalysis.

• Orthogonal Preservation (Optional Step): If the substrate contains a secondary reactive site (e.g., a boronic acid), perform a standard Suzuki coupling at room temperature.

  • Causality: The Ge-C bond is highly stable and inert to standard Pd(0) transmetalation. This preserves the alkynylgermane intact for late-stage functionalization.

• Electrophilic Activation: To the purified alkynylgermane intermediate, add the target aryl iodide (1.2 equiv), Pd(PPh3)4 (2.5 mol%), and CuI (20 mol%) in DMF at 100°C.

  • Causality: Unlike tin, germanium requires electrophilic activation. CuI acts as a critical co-catalyst, inserting into the Ge-C bond via a transmetalation-like process to form a highly reactive copper-acetylide intermediate in situ, which then feeds into the Pd catalytic cycle 4.

• Benign Workup: Dilute the mixture with diethyl ether and wash with water.

  • Causality: Triethylgermanium byproducts are benign and easily partition into the aqueous phase or are removed during standard silica gel chromatography. This eliminates the need for hazardous precipitation steps, streamlining the workflow.

Fig 2. Workflow demonstrating the orthogonal reactivity of alkynylgermanes in synthesis.

Strategic Utility in Drug Development

For drug development professionals, the choice between tin and germanium dictates the scalability and safety of the synthetic route. While organotins offer broad, reliable reactivity for early-stage discovery, their toxicity often necessitates a complete route redesign before clinical manufacturing.

Organogermanium compounds bypass this bottleneck. By integrating alkynylgermanes early in the synthesis, chemists can leverage their orthogonality to build complex, poly-functionalized scaffolds without the risk of heavy metal contamination in the final Active Pharmaceutical Ingredient (API). The slightly lower reactivity of germanium is a calculated trade-off that pays massive dividends in safety, chemoselectivity, and downstream purification.

References

• A Comparative Guide to Organogermanium and Organotin Compounds in Cross-Coupling Reactions Source: Benchchem URL
• Orthogonal Nanoparticle Catalysis with Organogermanes Source: PMC - NIH URL
• Stille reaction Source: Wikipedia URL
• Organogermanes : synthesis and their application as orthogonal cross-coupling Source: RWTH Publications URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Orthogonal Nanoparticle Catalysis with Organogermanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. publications.rwth-aachen.de [publications.rwth-aachen.de]

A Comparative Guide to Catalytic Efficiency in Alkyne Hydrogermylation: Benchmarking Germane and Silane Precursors

In the landscape of modern organic synthesis, the quest for atom-economical and efficient methodologies for the formation of carbon-heteroatom bonds is of paramount importance. The synthesis of vinylgermanes, valuable intermediates in cross-coupling reactions and materials science, has traditionally been dominated by the hydrogermylation of alkynes. This guide provides a comprehensive analysis of the catalytic efficiency of various systems for this transformation, with a particular focus on the comparative performance of germane- and silane-based reagents. We will delve into the mechanistic nuances that dictate catalyst selection, provide a standardized protocol for benchmarking, and present a comparative analysis of catalytic performance using key metrics such as Turnover Number (TON) and Turnover Frequency (TOF). This document is intended for researchers, scientists, and drug development professionals seeking to optimize existing synthetic routes or explore novel catalytic transformations.

The Rationale Behind Benchmarking: Causality in Catalyst Selection

The choice of a catalyst for a specific transformation is not arbitrary; it is a decision guided by a deep understanding of the reaction mechanism and the electronic and steric properties of both the substrate and the catalyst. In the context of alkyne hydrogermylation, several catalytic pathways can be operative, including those mediated by transition metals, Lewis acids, and radical initiators. Each of these pathways presents a unique set of advantages and disadvantages in terms of selectivity, functional group tolerance, and overall efficiency.

Transition metal catalysts, such as those based on cobalt, ruthenium, rhodium, and palladium, often exhibit high activity and can provide excellent control over regio- and stereoselectivity.[1][2] The mechanism typically involves the oxidative addition of the Ge-H bond to the metal center, followed by alkyne insertion and reductive elimination. The nature of the metal and its ligand sphere plays a crucial role in determining the outcome of the reaction. For instance, some cobalt-based systems have been shown to favor the formation of the (E)-β-vinylgermane isomer with high selectivity.[3][4]

Lewis acid catalysis, often employing boranes like B(C₆F₅)₃, offers a metal-free alternative. The mechanism is believed to involve the activation of the germane by the Lewis acid, generating a more electrophilic germanium species that is susceptible to nucleophilic attack by the alkyne. This approach can also exhibit high stereoselectivity, although the regioselectivity may vary depending on the substrate.[5][6]

Radical-mediated hydrogermylation, traditionally initiated by agents like AIBN, provides another pathway. However, these reactions often suffer from a lack of stereocontrol, leading to mixtures of isomers.[7][8] More recent developments in photoredox catalysis are offering new avenues for controlling radical processes with greater precision.

The choice between these catalytic systems is therefore a trade-off between factors like cost, air and moisture sensitivity of the catalyst, required reaction conditions, and the desired isomeric purity of the final product. A standardized benchmarking protocol is essential for making an informed decision based on empirical data rather than anecdotal evidence.

Experimental Protocols: A Self-Validating System for Catalyst Evaluation

To ensure the reproducibility and validity of catalytic performance data, a rigorously defined experimental protocol is indispensable. The following procedure outlines a standardized method for benchmarking the catalytic efficiency of different systems for the hydrogermylation of a model terminal alkyne, phenylacetylene.

General Procedure for Benchmarking Catalytic Hydrogermylation of Phenylacetylene

Materials:

• Phenylacetylene (freshly distilled)

• Germane source (e.g., triethylgermane, triphenylgermane)

• Catalyst (e.g., Co₂(CO)₈, [Cp*Ru(MeCN)₃]PF₆, B(C₆F₅)₃)

• Anhydrous solvent (e.g., THF, toluene, 1,2-dichloroethane)

• Internal standard (e.g., dodecane or mesitylene) for GC or NMR analysis

• Schlenk line or glovebox for inert atmosphere techniques

• Standard laboratory glassware (Schlenk flask, syringes, etc.)

• Analytical instruments: Gas Chromatograph (GC) with a Flame Ionization Detector (FID) and/or Nuclear Magnetic Resonance (NMR) spectrometer.

Reaction Setup and Execution:

• Inert Atmosphere: All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox to prevent the degradation of catalysts and reagents. All glassware should be oven-dried and cooled under vacuum prior to use.

• Reagent Preparation: Prepare stock solutions of the catalyst, phenylacetylene, and the internal standard in the chosen anhydrous solvent. The germane source should be handled with care, as some can be pyrophoric or toxic.

• Reaction Mixture: To a Schlenk flask equipped with a magnetic stir bar, add the catalyst solution followed by the solvent.

• Substrate Addition: Add the phenylacetylene and the internal standard to the reaction flask via syringe.

• Initiation: Add the germane source to the reaction mixture via syringe to initiate the reaction. The total reaction volume should be kept consistent across all experiments.

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking aliquots from the reaction mixture via a syringe, quenching them (e.g., by passing through a short plug of silica gel), and analyzing them by GC or ¹H NMR. This will allow for the determination of substrate conversion and product formation over time.

• Work-up: Upon completion of the reaction (as determined by the complete consumption of the limiting reagent), quench the reaction by exposing it to air. Remove the solvent under reduced pressure.

• Purification and Characterization: Purify the crude product by column chromatography on silica gel. Characterize the isolated product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and determine the isomeric ratio.

Data Analysis and Performance Metrics:

• Conversion (%): Determined by GC or ¹H NMR analysis by comparing the integral of the starting material to that of the products.

• Yield (%): The isolated yield of the desired vinylgermane product after purification.

• Selectivity (%): The ratio of the desired isomer to all other isomers formed in the reaction, determined by ¹H NMR or GC analysis of the crude reaction mixture.

• Turnover Number (TON): The number of moles of substrate converted per mole of catalyst. It is a measure of the catalyst's lifetime.

  • TON = (moles of substrate consumed) / (moles of catalyst)

• Turnover Frequency (TOF): The turnover number per unit of time (usually expressed in h⁻¹). It is a measure of the catalyst's activity.

  • TOF = TON / reaction time (h)

Diagram of the Benchmarking Workflow:

General workflow for benchmarking catalyst performance in alkyne hydrogermylation.

Comparative Analysis of Catalytic Systems

To provide a clear and objective comparison, the following table summarizes the performance of various catalytic systems for the hydrogermylation of phenylacetylene, our chosen model substrate. The data has been compiled from the literature, and where necessary, TON and TOF have been calculated based on the reported experimental parameters.

Catalyst System	Substrate	Germane	Conditions	Conv. (%)	Yield (%)	Selectivity	TON	TOF (h⁻¹)	Reference
Cobalt-based
Co₂(CO)₈ (5 mol%)	Phenylacetylene	Bu₃GeH	Toluene, 80 °C, 12 h	>95	85	>95:5 (E-β)	17	1.4	[3][9]
Ruthenium-based
[Cp*Ru(MeCN)₃]PF₆ (10 mol%)	Phenylacetylene	Et₃GeH	DCE, rt, 0.5 h	>99	68	trans addition	6.8	13.6	[2]
Gold-based
Au/TiO₂ (1 mol%)	Phenylacetylene	Et₃GeH	DCE, 70 °C, 2 h	>99	95	cis addition	95	47.5	[10]
Palladium-based
Pd(PPh₃)₄ (5 mol%)	Phenylacetylene	Ph₃GeH	THF, 25 °C, 5 h	-	80	Mixture of isomers	16	3.2	[11]
Rhodium-based
[Rh(cod)₂]BF₄/3PCy₃ (1 mol%)	Phenylacetylene	Ph₃GeH	THF, rt, 2 h	>98	95	Mixture of isomers	95	47.5	[12]
Lewis Acid
B(C₆F₅)₃ (10 mol%)	Phenylacetylene	Et₃GeH	Toluene, rt, 1 h	>99	96	trans addition	9.6	9.6	[6]
Radical Initiator
None (Ultrasound)	Phenylacetylene	Ph₃GeH	THF, 60 °C, 2 h	-	75	>95:5 (Z-β)	-	-	[7][8]

Note: TON and TOF values are calculated based on the reported catalyst loading and reaction time for the given yield or conversion. In some cases, these values are estimations due to incomplete data in the original source.

Discussion of Comparative Data:

The data presented in the table highlights the diverse performance of different catalytic systems.

• Cobalt Catalysis: The cobalt-catalyzed system offers excellent selectivity for the (E)-β-vinylgermane, which is a significant advantage for specific synthetic applications.[3][4] The catalyst is also relatively inexpensive.

• Ruthenium Catalysis: The cationic ruthenium complex demonstrates high activity, leading to rapid conversion at room temperature.[2] It provides the trans-addition product, offering a different stereochemical outcome compared to other systems.

• Gold Catalysis: The heterogeneous gold on titania catalyst is highly efficient, with a high TON and TOF, and provides the cis-addition product exclusively.[10] The heterogeneous nature of the catalyst could also facilitate easier separation and recycling.

• Palladium and Rhodium Catalysis: While active, these systems tend to produce mixtures of isomers, which may necessitate further purification steps.[11][12]

• Lewis Acid Catalysis: The metal-free B(C₆F₅)₃ system is highly effective, providing the trans-addition product with high yield and at room temperature.[6] This is an attractive option for avoiding transition metal contamination in the final product.

• Radical Reaction (Ultrasound): The catalyst-free, ultrasound-promoted reaction offers a simple procedure and good selectivity for the (Z)-β-vinylgermane.[7][8] However, its scope may be limited to specific substrates and germanes.

Mechanistic Considerations and their Impact on Efficiency

The observed differences in catalytic efficiency and selectivity are deeply rooted in the underlying reaction mechanisms.

Simplified catalytic cycles for transition metal- and Lewis acid-catalyzed hydrogermylation.

In transition metal catalysis, the rate-determining step can be any of the elementary steps in the catalytic cycle, and this will influence the overall TOF. The nature of the ligands on the metal center can be tuned to modulate the electronic and steric environment, thereby influencing both the activity and selectivity. For Lewis acid catalysis, the strength of the Lewis acid and its ability to activate the Ge-H bond without leading to side reactions are critical factors.

Conclusion and Future Perspectives

This guide has provided a framework for the objective comparison of catalytic systems for alkyne hydrogermylation. By employing a standardized benchmarking protocol and focusing on key performance metrics, researchers can make more informed decisions in catalyst selection. The comparative data presented herein demonstrates that there is no single "best" catalyst; the optimal choice is contingent upon the specific requirements of the synthetic target, including desired stereochemistry, functional group tolerance, and economic considerations.

Future research in this area will likely focus on the development of more sustainable and cost-effective catalysts based on earth-abundant metals. Furthermore, the application of high-throughput screening methods could accelerate the discovery of novel catalysts with enhanced activity and selectivity. A deeper mechanistic understanding, aided by computational studies, will continue to be instrumental in the rational design of next-generation catalysts for the efficient synthesis of valuable organogermanium compounds.

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Comparative Stability of Trimethyl(1-hexynyl)germane in Acidic vs. Basic Media: An Orthogonal Protection Strategy

In the landscape of complex organic synthesis and drug development, the strategic protection and deprotection of terminal alkynes dictate the efficiency of cross-coupling cascades. While alkynylsilanes (e.g., TMS-alkynes) and alkynylstannanes are ubiquitous, they suffer from extreme sensitivities to basic/fluoride and acidic media, respectively.

Trimethyl(1-hexynyl)germane occupies a highly valuable, intermediate "Goldilocks" zone. By substituting silicon with germanium, researchers can unlock an orthogonal reactivity profile: near-absolute stability in highly basic and fluoride-rich media, coupled with selective lability under specific acidic or copper-catalyzed conditions . This guide provides an objective, data-driven comparison of trimethyl(1-hexynyl)germane against its silicon and tin analogs, complete with mechanistic causality and self-validating experimental protocols.

Mechanistic Causality: Why Germanium Behaves Differently

To leverage alkynylgermanes effectively, one must understand the thermodynamic and electronic drivers governing the Ge–C(sp) bond.

The Base/Fluoride Resistance (Thermodynamic Control)

Alkynylsilanes are rapidly cleaved by fluoride ions (e.g., TBAF) due to the massive thermodynamic driving force of the Si–F bond (~565 kJ/mol). Germanium, being larger and less electropositive than silicon, forms a significantly weaker Ge–F bond (~470 kJ/mol). Furthermore, the Ge–C(sp) bond is less polarized. Consequently, trimethyl(1-hexynyl)germane is completely inert to fluoride sources and strong bases (such as KHMDS or KOH) that would instantly protodesilylate a silane .

The Acid/Electrophile Lability (Kinetic Control)

While stable to base, the Ge–C(sp) bond is more electron-rich and polarizable than its silicon counterpart. In acidic media or in the presence of pi-acidic metals (like CuBr in MeOH), the alkyne undergoes electrophilic activation. The larger electron cloud of the germanium atom stabilizes the developing β -cationic charge during electrophilic addition, facilitating selective protodegermylation [[1]]([Link]) while leaving alkynylsilanes untouched .

Fig 1. Orthogonal cleavage pathways demonstrating the divergent stability of silanes and germanes.

Comparative Performance Data

The following table summarizes the quantitative stability of 1-hexyne protected by Group 14 trimethyl organometallics across common synthetic environments. This data highlights the orthogonal nature of the germyl protecting group .

Reaction Environment	Trimethyl(1-hexynyl)silane	Trimethyl(1-hexynyl)germane	Trimethyl(1-hexynyl)stannane
K₂CO₃ / MeOH (Mild Base)	Cleaved (Protodesilylation)	Highly Stable (>98% Recovery)	Partially Cleaved
TBAF / THF (Fluoride)	Rapidly Cleaved (< 5 min)	Highly Stable (>98% Recovery)	Cleaved
TFA / CH₂Cl₂ (Strong Acid)	Stable	Slowly Cleaved (Hours)	Rapidly Cleaved (Protodestannylation)
CuBr / THF-MeOH (Electrophilic)	Stable	Rapidly Cleaved (Protodegermylation)	Rapidly Cleaved

Self-Validating Experimental Protocols

To integrate alkynylgermanes into your drug development workflows, the following step-by-step methodologies demonstrate how to exploit their unique stability profile. Each protocol is designed as a self-validating system to ensure reproducibility.

Protocol A: Fluoride-Resistant Workflow (Validating Base Stability)

This protocol proves that alkynylgermanes survive conditions that typically destroy alkynylsilanes, allowing for the selective deprotection of TMS groups in complex scaffolds.

• Preparation: In a flame-dried 10 mL Schlenk flask under argon, dissolve 0.5 mmol of trimethyl(1-hexynyl)germane in 2.0 mL of anhydrous THF.

• Fluoride Introduction: Add 0.55 mmol (1.1 equiv) of Tetrabutylammonium fluoride (TBAF, 1.0 M in THF) dropwise at 25 °C.

• Reaction Monitoring: Stir the reaction for 2 hours. Causality check: Because the Ge-F bond lacks the thermodynamic driving force of the Si-F bond, no nucleophilic attack occurs at the germanium center.

• Validation (GC-MS): Pull a 50 μ L aliquot, quench with water, extract with EtOAc, and inject into the GC-MS. The chromatogram will show >98% retention of the starting mass (m/z for trimethyl(1-hexynyl)germane), validating complete stability.

• Workup: Quench the bulk mixture with saturated aqueous NH₄Cl (2 mL), extract with diethyl ether (3 × 5 mL), dry over Na₂SO₄, and concentrate.

Protocol B: Cu-Catalyzed Protodegermylation (Selective Acidic Cleavage)

When the germyl group must be removed, mild protic conditions combined with copper catalysis provide rapid, selective cleavage without requiring harsh, highly concentrated mineral acids .

• Preparation: Dissolve 0.5 mmol of trimethyl(1-hexynyl)germane in a 1:1 mixture of THF and Methanol (2.0 mL total volume).

• Catalyst Addition: Add 0.05 mmol (10 mol%) of Copper(I) Bromide (CuBr).

• Mechanistic Activation: Stir at room temperature. Causality check: The Cu(I) center acts as a π -acid, coordinating to the alkyne. This withdraws electron density, increasing the electrophilicity of the C(sp) carbon. The slightly acidic methanol then protonates the alkyne, expelling the GeMe₃ leaving group.

• Validation (TLC/NMR): Monitor by TLC (Hexanes). The non-polar germane spot will disappear within 2-4 hours. Post-workup ¹H-NMR will reveal a sharp terminal alkyne proton triplet near δ 1.9 ppm, confirming the formation of 1-hexyne.

• Workup: Filter the mixture through a short pad of silica gel to remove the copper salts, washing with pentane. Carefully concentrate under reduced pressure (note: 1-hexyne is volatile) to yield the deprotected alkyne.

Fig 2. Experimental workflow for evaluating alkynylgermane stability in divergent media.

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